SiR-PEG4-Maleimide

Core Science & Biosynthesis

SiR-PEG4-Maleimide: A Technical Guide to its Spectroscopic Properties and Application in Bioconjugation

Introduction: The Advent of Far-Red Fluorophores for Advanced Live-Cell Imaging

In the dynamic landscape of biological research and drug development, the ability to visualize and track specific molecules within living systems is paramount. Fluorescent probes have emerged as indispensable tools for this purpose, with a continuous drive towards developing brighter, more stable, and biologically compatible agents. Silicon-rhodamine (SiR) dyes represent a significant advancement in this field, offering exceptional properties in the far-red region of the electromagnetic spectrum. This technical guide provides an in-depth exploration of SiR-PEG4-Maleimide, a thiol-reactive derivative of the SiR fluorophore, focusing on its excitation and emission spectra, the rationale behind its design, and a detailed protocol for its application in protein labeling. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the power of far-red fluorescence imaging in their work.

The SiR core structure is a key innovation, where the oxygen atom in the xanthene core of traditional rhodamine dyes is replaced with a silicon atom. This seemingly subtle change induces a significant bathochromic shift (a shift to longer wavelengths) of both absorption and emission spectra by approximately 100 nm, pushing the dye's spectral properties into the far-red and near-infrared (NIR) regions.[1] This is highly advantageous for biological imaging as it minimizes autofluorescence from endogenous cellular components, reduces light scattering, and allows for deeper tissue penetration.[1]

Core Spectroscopic Properties of SiR-PEG4-Maleimide

The utility of a fluorescent probe is fundamentally defined by its spectroscopic characteristics. SiR-PEG4-Maleimide exhibits a suite of properties that make it an exceptional tool for fluorescence microscopy, particularly in demanding applications like super-resolution imaging.

Excitation and Emission Spectra

SiR-PEG4-Maleimide possesses a distinct and narrow excitation and emission profile in the far-red spectrum. Its excitation maximum (λex) is typically observed around 652 nm , with a corresponding emission maximum (λem) at approximately 674 nm . This places it well within the detection window of standard Cy5 filter sets, making it compatible with a wide range of fluorescence microscopes. The relatively small Stokes shift (the difference between the excitation and emission maxima) is characteristic of rhodamine-based dyes.

Quantitative Photophysical Parameters

A comprehensive understanding of a fluorophore's performance requires an examination of its quantitative photophysical parameters. The following table summarizes the key spectral properties of SiR-Maleimide.

Property	Value	Significance in Application
Excitation Maximum (λex)	~652 nm	Enables efficient excitation with common red lasers (e.g., 633 nm, 640 nm, 647 nm), minimizing cellular phototoxicity.
Emission Maximum (λem)	~674 nm	Far-red emission minimizes background autofluorescence from cells and tissues, leading to higher signal-to-noise ratios.
Molar Extinction Coefficient (ε)	~1.0 x 10⁵ cm⁻¹M⁻¹	A high molar extinction coefficient indicates a high probability of light absorption, contributing to the brightness of the probe.
Quantum Yield (Φ)	~0.40 (in PBS for similar SiR derivatives)[2]	A high quantum yield signifies high efficiency in converting absorbed light into emitted fluorescence, resulting in a brighter signal.

Note on Quantum Yield: While a specific quantum yield for SiR-PEG4-Maleimide is not always explicitly reported, values for structurally similar SiR derivatives in aqueous buffers are around 0.40.[2] This indicates a high level of fluorescence efficiency.

The Trifecta of Molecular Design: SiR Core, PEG4 Linker, and Maleimide Moiety

The exceptional performance of SiR-PEG4-Maleimide arises from the synergistic combination of its three key components: the silicon-rhodamine (SiR) core, the polyethylene glycol (PEG4) linker, and the maleimide reactive group.

The SiR Core: A Foundation for Far-Red Brilliance

As previously mentioned, the silicon-substituted xanthene core is the source of the dye's advantageous far-red spectral properties. Beyond the spectral shift, SiR dyes are known for their high photostability, meaning they are less prone to photobleaching (the irreversible loss of fluorescence upon prolonged exposure to excitation light) compared to many other organic fluorophores.[1] This robustness is crucial for long-term live-cell imaging experiments and for super-resolution microscopy techniques that require intense laser illumination.

The PEG4 Linker: Enhancing Biocompatibility and Solubility

The tetra-polyethylene glycol (PEG4) linker is a hydrophilic spacer that connects the SiR fluorophore to the maleimide group. This linker serves several critical functions:

• Improved Aqueous Solubility: The PEG4 chain significantly enhances the water solubility of the otherwise hydrophobic SiR dye, preventing aggregation in aqueous biological buffers. Aggregation can lead to fluorescence quenching and non-specific binding.

• Reduced Non-Specific Binding: The hydrophilic and flexible nature of the PEG linker minimizes non-specific interactions with proteins and other cellular components, thereby reducing background signal and improving the specificity of labeling.

• Steric Hindrance Reduction: The linker provides spatial separation between the fluorophore and the target molecule, which can help to preserve the biological activity of the labeled molecule and the fluorescence properties of the dye.

The Maleimide Group: A Gateway to Thiol-Specific Bioconjugation

The maleimide moiety is a highly efficient and specific reactive group for covalent bond formation with sulfhydryl (thiol) groups, which are primarily found in the side chains of cysteine residues in proteins.[3] This thiol-maleimide reaction, a Michael addition, is highly selective under physiological conditions (pH 6.5-7.5), proceeding rapidly to form a stable thioether bond.[3] This specificity allows for the targeted labeling of proteins at engineered or accessible cysteine residues.

Factors Influencing the Spectroscopic Properties of SiR Dyes

The fluorescence of SiR dyes, like other rhodamines, can be influenced by their local environment. Understanding these factors is crucial for designing experiments and interpreting results accurately.

• Solvent Polarity and Viscosity: The fluorescence quantum yield and lifetime of SiR dyes can be sensitive to the polarity and viscosity of the surrounding solvent. In some cases, an increase in viscosity can restrict non-radiative decay pathways, leading to enhanced fluorescence.

• pH: The fluorescence of some rhodamine derivatives can be pH-dependent. While SiR dyes are generally stable over a physiological pH range, extreme pH values can affect their fluorescence properties.

• Temperature: Temperature can influence fluorescence by affecting the rate of non-radiative decay processes and by potentially altering the conformation of the dye or the labeled molecule.

• Spirocyclization: A key feature of many SiR dyes is their ability to exist in a dynamic equilibrium between a fluorescent, open zwitterionic form and a non-fluorescent, closed spirolactone form.[2] This equilibrium can be influenced by the local environment, and this property is harnessed in the design of "fluorogenic" probes that only become fluorescent upon binding to their target.[2]

Experimental Protocol: Site-Specific Labeling of a Cysteine-Containing Protein with SiR-PEG4-Maleimide

This protocol provides a detailed, step-by-step methodology for the covalent labeling of a protein with SiR-PEG4-Maleimide. The rationale behind each step is explained to ensure a thorough understanding of the process.

Diagram of the Labeling Workflow

Caption: Workflow for protein labeling with SiR-PEG4-Maleimide.

Materials

• SiR-PEG4-Maleimide

• Cysteine-containing protein of interest

• Phosphate-buffered saline (PBS), pH 7.2-7.5, degassed

• Anhydrous dimethyl sulfoxide (DMSO)

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride (optional, for disulfide bond reduction)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure

1. Preparation of Protein Solution

• Action: Dissolve the cysteine-containing protein in degassed PBS (pH 7.2-7.5) to a final concentration of 1-5 mg/mL.

• Rationale: A slightly basic pH (7.2-7.5) is optimal for the maleimide-thiol reaction, ensuring the thiol group is sufficiently nucleophilic while minimizing the hydrolysis of the maleimide group. Degassing the buffer helps to prevent the oxidation of free thiols to disulfide bonds, which are unreactive with maleimides.

2. (Optional) Reduction of Disulfide Bonds

• Action: If the protein contains disulfide bonds that need to be reduced to free cysteine residues for labeling, add a 10-20 fold molar excess of TCEP to the protein solution. Incubate at room temperature for 30-60 minutes.

• Rationale: TCEP is a potent, odorless, and stable reducing agent that efficiently cleaves disulfide bonds without introducing additional thiol groups that could react with the maleimide dye. Unlike dithiothreitol (DTT), TCEP does not need to be removed before the addition of the maleimide reagent.

3. Preparation of SiR-PEG4-Maleimide Stock Solution

• Action: Immediately before use, dissolve SiR-PEG4-Maleimide in anhydrous DMSO to a concentration of 10 mM.

• Rationale: SiR-PEG4-Maleimide is susceptible to hydrolysis in aqueous solutions. Preparing a concentrated stock solution in a dry organic solvent like DMSO ensures its stability and allows for accurate addition to the reaction mixture.

4. Labeling Reaction

• Action: While gently vortexing, add a 10-20 fold molar excess of the SiR-PEG4-Maleimide stock solution to the protein solution. Protect the reaction from light and incubate at room temperature for 2 hours or at 4°C overnight.

• Rationale: A molar excess of the dye ensures efficient labeling of the available cysteine residues. The reaction can be performed at room temperature for faster kinetics or at 4°C for overnight reactions, which can be beneficial for sensitive proteins. Protecting the reaction from light is crucial to prevent photobleaching of the fluorophore.

5. Purification of the Labeled Protein

• Action: Remove the unreacted SiR-PEG4-Maleimide by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS. The labeled protein will elute in the void volume.

• Rationale: Size-exclusion chromatography effectively separates the larger labeled protein from the smaller, unreacted dye molecules, resulting in a purified protein-dye conjugate.

6. Determination of the Degree of Labeling (DOL)

• Action: Measure the absorbance of the purified conjugate at 280 nm (for protein concentration) and at ~652 nm (for SiR concentration). Calculate the DOL using the Beer-Lambert law and the molar extinction coefficients of the protein and the dye.

• Rationale: The DOL is a critical parameter that indicates the average number of dye molecules conjugated to each protein molecule. This information is essential for ensuring consistency and for quantitative fluorescence experiments.

Diagram of the Thiol-Maleimide Reaction

Caption: Thiol-Maleimide reaction mechanism.

Conclusion: Empowering Research with Precision and Clarity

SiR-PEG4-Maleimide stands as a testament to the power of rational fluorophore design. Its exceptional far-red spectroscopic properties, coupled with its high reactivity and biocompatibility, make it an invaluable tool for researchers seeking to unravel the complexities of biological systems. By understanding its core characteristics and employing optimized labeling protocols, scientists and drug developers can achieve highly specific and sensitive visualization of their molecules of interest, paving the way for new discoveries and therapeutic advancements.

References

• Lukinavičius, G., Umezawa, K., Olivier, N., Honigmann, A., Yang, G., Plass, T., ... & Johnsson, K. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins.
• Koide, Y., Urano, Y., Hanaoka, K., Terai, T., & Nagano, T. (2011). Development of an Si-rhodamine-based far-red to near-infrared fluorescence probe for β-galactosidase. Journal of the American Chemical Society, 133(15), 5680-5682.

• Spirochrome. (n.d.). SiR-Maleimide. Retrieved from [Link]

• Ruixibiotech. (n.d.). SiR-PEG4-Maleimide. Retrieved from [Link]

• Miller, E. W. (2022). Silicon functionalization expands the repertoire of Si-rhodamine fluorescent probes. Dalton Transactions, 51(32), 12035-12043.

• Spirochrome. (n.d.). Product information: SiR-maleimide (SC011). Retrieved from [Link]

• Beilstein-Institut. (2019). Synthesis of a dihalogenated pyridinyl silicon rhodamine for mitochondrial imaging by a halogen dance rearrangement. Beilstein Journal of Organic Chemistry, 15, 2368–2376.
• Grimm, J. B., English, B. P., Chen, J., Slaughter, J. P., Zhang, Z., Revyakin, A., ... & Lavis, L. D. (2015). A general method to improve fluorophores for live-cell and single-molecule microscopy.
• G. Lukinavičius et al. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins.
• Thermo Fisher Scientific. (2021). EZ-Link Maleimide-PEG4-DBCO User Guide. MAN0026007 A.0.

• PubChem. (n.d.). Maleimide. Retrieved from [Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.

Sources

• 1. SiR-PEG4-Maleimide - Ruixibiotech [ruixibiotech.com]
• 2. Silicon functionalization expands the repertoire of Si-rhodamine fluorescent probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent progress in enzymatic protein labelling techniques and their applications - PMC [pmc.ncbi.nlm.nih.gov]

Chemical structure and molecular weight of SiR-PEG4-Maleimide

Advanced Fluorogenic Probes for Bioorthogonal Labeling and Super-Resolution Microscopy

Executive Summary

SiR-PEG4-Maleimide represents a high-performance class of fluorogenic probes designed for the specific labeling of thiol-containing biomolecules (cysteine residues) in live-cell environments. Built upon the Silicon Rhodamine (SiR) core, this molecule distinguishes itself through its far-red excitation/emission profile, high photostability, and intrinsic fluorogenicity.[1][2]

The inclusion of a PEG4 (polyethylene glycol) spacer arm significantly enhances water solubility and reduces steric hindrance compared to earlier generation SiR-maleimides, making it a superior choice for labeling sterically demanding protein targets. This guide details its chemical architecture, photophysical properties, and validated protocols for bioconjugation.

Chemical Identity & Architecture

The structural efficacy of SiR-PEG4-Maleimide relies on three distinct functional modules: the fluorophore core, the hydrophilic linker, and the reactive headgroup.

Physicochemical Properties[2]

Property	Value	Notes
Chemical Name	SiR-PEG4-Maleimide	Silicon Rhodamine-PEG4-Maleimide
Molecular Formula	C₄₁H₅₀N₄O₉S
Molecular Weight	770.96 g/mol	Distinct from short-chain SiR-Maleimide (~594 g/mol )
Appearance (Solid)	Pale Yellow / Off-white	Predominantly in the colorless spirolactone form
Appearance (Solution)	Deep Blue / Cyan	In polar/protic solvents (Zwitterionic form)
Solubility	DMSO, DMF, Acetonitrile	Low solubility in pure water; requires organic co-solvent
Reactivity	Thiol-selective	Michael addition to free sulfhydryls (-SH)

Structural Breakdown

• SiR Core (Silicon Rhodamine): A rhodamine derivative where the bridging oxygen is replaced by a silicon atom. This substitution red-shifts the absorption/emission maxima into the far-red window (~650–670 nm), avoiding cellular autofluorescence.

• PEG4 Linker: A tetra-ethylene glycol spacer. It increases the hydrodynamic radius and hydrophilicity, preventing the hydrophobic SiR dye from driving the aggregation of the labeled protein.

• Maleimide Head: An electrophilic group that reacts specifically with reduced thiols (cysteines) at neutral pH (6.5–7.5) to form a stable thioether bond.[3][4]

Figure 1: Modular architecture of SiR-PEG4-Maleimide showing the functional separation of the fluorophore, linker, and reactive group.

Photophysics & Mechanism of Action

Spectral Characteristics[2]

• Excitation Max (λex): ~652 nm

• Emission Max (λem): ~674 nm[2]

• Extinction Coefficient (ε): ~1.0 × 10⁵ M⁻¹cm⁻¹[2]

• Quantum Yield (Φ): ~0.4 (varies by solvent polarity)

The Fluorogenic Switch (Spirolactonization)

A defining feature of SiR probes is their ability to toggle between two states:

• Spirolactone (OFF State): In non-polar environments or when unconjugated, the molecule cyclizes into a colorless, non-fluorescent lactone. This allows the probe to cross cell membranes (high permeability).

• Zwitterion (ON State): Upon binding to a polar protein surface or in polar environments, the ring opens, restoring the conjugated π-system and fluorescence. This mechanism minimizes background noise, often eliminating the need for washing steps ("wash-free" imaging).

Figure 2: The fluorogenic equilibrium of Silicon Rhodamine. The probe remains 'dark' until it binds to the target, enhancing signal-to-noise ratio.

Experimental Protocol: Protein Conjugation

Objective: Labeling a cysteine-containing protein (e.g., antibody or nanobody) with SiR-PEG4-Maleimide.

Materials

• Protein: Purified, in thiol-free buffer (PBS, HEPES). Avoid Tris if possible (though acceptable if pH < 7.5). Crucial: No BSA or gelatin.

• SiR-PEG4-Maleimide Stock: 10 mM in anhydrous DMSO.

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) or DTT.

• Purification: PD-10 desalting columns or Zeba spin columns.

Workflow

• Preparation of Protein:

  • Ensure protein concentration is 1–5 mg/mL.

  • If cysteines are oxidized (disulfides), reduce with 10-fold molar excess of TCEP for 20 mins. Note: TCEP does not react with maleimides, unlike DTT, so it does not always need removal before labeling.

• Conjugation Reaction:

  • Add SiR-PEG4-Maleimide stock to the protein solution.

  • Target Ratio: 10–20 molar excess of dye over protein.[5]

  • Solvent: Keep final DMSO concentration < 5% to prevent protein denaturation.

  • Incubation: Incubate for 2 hours at Room Temperature (RT) or Overnight at 4°C, protected from light.

• Quenching (Optional but Recommended):

  • Add excess thiol (e.g., 10 mM Cysteine or Mercaptoethanol) to quench unreacted maleimide.

• Purification:

  • Remove excess free dye using a desalting column (Sephadex G-25) or dialysis.

  • Note: Because SiR is fluorogenic, background from free dye is lower than with cyanine dyes, but purification is still recommended for STED microscopy.

Figure 3: Step-by-step conjugation workflow for labeling cysteine-containing proteins with SiR-PEG4-Maleimide.

Applications & Storage

Primary Applications

• STED Microscopy: SiR is a gold-standard fluorophore for Stimulated Emission Depletion (STED) microscopy due to its extreme photostability and depletion efficiency at 775 nm.

• Live-Cell Imaging: The cell permeability allows for labeling intracellular targets (e.g., actin, tubulin) without fixation.

• Pulse-Chase Experiments: Due to the covalent nature of the maleimide bond.

Storage & Stability[2][6][8]

• Solid: Store at -20°C, desiccated. Stable for >1 year.

• Stock Solution (DMSO): Use immediately or aliquot and freeze at -20°C. Critical: Maleimides hydrolyze in the presence of moisture. Do not store dilute aqueous solutions.

References

• Lukinavičius, G. et al. (2013).[2][6] "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins."[2][6] Nature Chemistry, 5, 132–139.[2][6] Link

• Spirochrome. (n.d.). "SiR-maleimide Product Datasheet." Spirochrome AG. Link

• RuixiBiotech. (n.d.).[1] "SiR-PEG4-Maleimide Product Information." Xi’an ruixi Biological Technology.[1] Link

• Thermo Fisher Scientific. (2021). "EZ-Link™ Maleimide-PEG4-DBCO User Guide." Thermo Fisher Scientific. Link

• BroadPharm. (2022).[5] "Protocol for PEG Maleimide Conjugation." BroadPharm.[5][7] Link

Sources

• 1. SiR-PEG4-Maleimide - Ruixibiotech [ruixibiotech.com]
• 2. spirochrome.com [spirochrome.com]
• 3. DBCO-PEG4-Maleimide, 1480516-75-3 | BroadPharm [broadpharm.com]
• 4. Sulfo DBCO-PEG4-Maleimide, 2055198-07-5 | BroadPharm [broadpharm.com]
• 5. broadpharm.com [broadpharm.com]
• 6. SiR-maleimide [spirochrome.com]
• 7. TCO-PEG4-maleimide, 2748945-56-2 | BroadPharm [broadpharm.com]

Technical Guide: Cell Permeability &amp; Application of Silicon Rhodamine (SiR) Maleimide Dyes

Executive Summary

Silicon Rhodamine (SiR) maleimide dyes represent a paradigm shift in live-cell imaging, bridging the gap between synthetic organic chemistry and biological specificity. Unlike traditional fluorophores that require cell fixation or microinjection, SiR dyes utilize a dynamic chemical equilibrium—the spirolactone switch —to passively diffuse across intact cell membranes.

This guide details the physicochemical mechanism of SiR permeability, the specific role of the maleimide moiety as a conjugation handle, and the precise workflows required to synthesize and apply these probes for high-fidelity live-cell microscopy.

Part 1: The Chemical Basis of Permeability

To understand how SiR-maleimide probes function, one must first understand the unique behavior of the Silicon Rhodamine core.

The Spirolactone-Zwitterion Equilibrium

The defining feature of SiR dyes is their ability to exist in two distinct chemical states in equilibrium.[1] This equilibrium is sensitive to the polarity of the environment (dielectric constant).

• The Spirolactone Form (Closed): In this state, the carboxylate group cyclizes with the xanthene ring system.

  • Properties: Uncharged (neutral), hydrophobic, colorless, and non-fluorescent .

  • Function: This neutral hydrophobicity allows the molecule to passively diffuse across the lipophilic plasma membrane without the need for permeabilization agents.

• The Zwitterionic Form (Open): Upon binding to a polar protein surface or entering a polar environment, the ring opens.

  • Properties: Charged (zwitterionic), hydrophilic, highly absorbent in the far-red spectrum, and intensely fluorescent .

  • Function: This form binds to the target and emits photons.

The "Fluorogenic" Advantage

Because the dye prefers the non-fluorescent spirolactone form in free solution (cytosol) and the fluorescent zwitterionic form when bound to a protein target (e.g., actin or tubulin), SiR probes are fluorogenic .[1][2] They "turn on" only when bound. This property often eliminates the need for washing steps, enabling real-time "no-wash" imaging.[2]

Figure 1: The mechanism of SiR cell permeability. The hydrophobic spirolactone form facilitates membrane crossing, while the zwitterionic form provides fluorescence upon target binding.[2]

Part 2: The Maleimide Interface (Conjugation)

Critical Distinction: SiR-Maleimide is rarely used as a direct stain for live cells. Unconjugated maleimides are highly reactive electrophiles that will irreversibly alkylate extracellular thiols (e.g., albumin, glutathione) before entering the cell.

Instead, SiR-Maleimide is a building block . It is used to conjugate the fluorophore to a specific targeting ligand (e.g., a drug, peptide, or antibody fragment) in vitro. The resulting conjugate (SiR-Probe) is what is applied to cells.

Reactivity Profile

• Target: Sulfhydryl groups (-SH) on Cysteine residues.

• Reaction: Michael addition.

• Product: Stable Thioether bond (non-reversible).

• pH Sensitivity: Optimal reaction occurs at pH 7.0–7.5. Above pH 8.0, hydrolysis of the maleimide ring competes with the reaction.

Key Properties of SiR-Maleimide

Property	Specification	Notes
Excitation Max	~650 nm	Far-red (Deep Tissue Penetration)
Emission Max	~670 nm	Minimized Autofluorescence
Solubility	DMSO, DMF	Hydrophobic; requires organic solvent for stock
Cell Permeability	High (as Probe)	Driven by SiR core; dependent on ligand polarity
Photostability	High	Superior to fluorescein/rhodamine B

Part 3: Experimental Workflows

Protocol A: Synthesis of Cell-Permeable Probes

Objective: Conjugate SiR-Maleimide to a thiol-containing targeting ligand (e.g., Thiol-Docetaxel).

• Preparation:

  • Prepare a 10 mM stock solution of SiR-Maleimide in anhydrous DMSO.

  • Dissolve the thiol-ligand in degassed PBS (pH 7.2) or DMSO, depending on solubility.[3][4]

  • Note: If the ligand contains disulfides, reduce with TCEP (10 eq) for 20 mins prior to mixing.[3] TCEP does not interfere with maleimide chemistry; DTT does and must be removed.

• Conjugation:

  • Mix the ligand and SiR-Maleimide at a 1:1.2 molar ratio (slight excess of dye).

  • Incubate for 2–4 hours at room temperature (or overnight at 4°C) in the dark.

  • Maintain inert atmosphere (N2 or Ar) if possible to prevent thiol oxidation.

• Purification (Critical):

  • Unreacted SiR-Maleimide can cause high background. Purify the conjugate using Reverse-Phase HPLC (C18 column) or preparative TLC.

  • Lyophilize the purified fraction and store at -20°C.

Protocol B: Live Cell Staining with SiR-Probes

Objective: Label intracellular structures in living cells using the synthesized probe.

• Culture: Plate cells (e.g., HeLa, U2OS) on glass-bottom dishes. Allow to adhere overnight.

• Staining Solution:

  • Dilute the SiR-Probe stock into pre-warmed culture medium (phenol-red free preferred).

  • Working Concentration: Typically 50 nM – 1 µM . (Start at 100 nM).

• Efflux Inhibition (The Verapamil Step):

  • Many cell lines express multidrug resistance pumps (MDR1/P-gp) that actively pump SiR probes out of the cell.

  • Action: Add Verapamil (efflux pump inhibitor) to a final concentration of 10 µM alongside the probe.[5]

  • Warning: Verapamil can affect calcium channels; use appropriate controls.

• Incubation:

  • Incubate cells at 37°C / 5% CO2 for 1–4 hours .

  • Note: SiR probes equilibrate slowly compared to smaller dyes.

• Imaging:

  • No Wash Required: Due to fluorogenicity, background is low. However, replacing media with fresh imaging buffer (e.g., HBSS) can improve signal-to-noise ratio.

  • Microscopy: Image using Cy5 filter set (Ex 640/Em 670).

Figure 2: The complete workflow from chemical synthesis to live-cell imaging.

Part 4: Troubleshooting & Validation

Symptom	Probable Cause	Corrective Action
Weak / No Signal	Efflux Pump Activity	Add Verapamil (10 µM) or use efflux-negative cell lines.
High Background	Free Dye Contamination	Re-purify probe via HPLC. Ensure unreacted maleimide is removed.
Cytotoxicity	Probe Concentration too high	Titrate down. SiR probes are potent; 50–100 nM is often sufficient.
Punctate Staining	Lysosomal Trapping	Common with basic dyes. Reduce concentration or incubation time.
Precipitation	Low Solubility	Ensure stock is fully dissolved in DMSO before adding to aqueous media.

References

• Lukinavičius, G., et al. (2013).[6][7] A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins.[6][7] Nature Chemistry, 5, 132–139.[6][7] [Link]

• Lukinavičius, G., et al. (2014).[6] Fluorogenic probes for live-cell imaging of the cytoskeleton.[7][8][9][10] Nature Methods, 11, 731–733.[7] [Link]

• Spirochrome. (2024).[3] SiR-Actin and SiR-Tubulin User Manuals & Protocols. [Link]

• Grimm, J. B., et al. (2015). A general method to improve fluorophores for live-cell and single-molecule microscopy.[1][7][10] Nature Methods, 12, 244–250. [Link]

Sources

• 1. Systematic Tuning of Rhodamine Spirocyclization for Super-Resolution Microscopy | bioRxiv [biorxiv.org]
• 2. A general highly efficient synthesis of biocompatible rhodamine dyes and probes for live-cell multicolor nanoscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 5. verapamil - Spirochrome [spirochrome.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Overcoming efflux of fluorescent probes for actin imaging in living cells | bioRxiv [biorxiv.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

High-Fidelity Labeling of Cysteine Residues with SiR-PEG4-Maleimide: A Technical Guide

Introduction & Mechanism

SiR-PEG4-Maleimide represents a premier class of fluorogenic probes designed for high-specificity labeling of cysteine residues. Unlike conventional far-red dyes (e.g., Cy5), Silicon Rhodamine (SiR) derivatives possess a unique fluorogenic switch . The dye exists in a dynamic equilibrium between a non-fluorescent, hydrophobic spirolactone form and a highly fluorescent, zwitterionic form. Upon binding to a target or entering a polar protein environment, the equilibrium shifts toward the fluorescent zwitterion, significantly reducing background noise and often eliminating the need for extensive washing in live-cell applications.

The PEG4 (polyethylene glycol) linker is a critical structural enhancement. It increases the water solubility of the otherwise hydrophobic SiR core, prevents dye aggregation on the protein surface, and reduces steric hindrance, thereby improving the labeling efficiency of buried cysteine residues.

Core Specifications

Property	Value	Notes
Excitation Max	652 nm	Compatible with Cy5 filter sets
Emission Max	674 nm	Far-red emission penetrates tissue deeper
Extinction Coeff.[1][2] (ε)	~100,000 M⁻¹cm⁻¹	High brightness
Correction Factor (CF280)	0.147	Critical for DOL calculation
Solubility	DMSO, DMF	Stock solution must be anhydrous

Mechanism of Action

The following diagram illustrates the dual-mechanism: the chemical conjugation (Maleimide-Thiol) and the physical fluorescence switch (Spirolactone-Zwitterion).

Figure 1: Dual-mechanism workflow showing the irreversible thioether formation and the reversible fluorogenic state switching.

Materials & Preparation

Reagents

• SiR-PEG4-Maleimide: Store at -20°C, desiccated.

• Anhydrous DMSO or DMF: For reconstituting the dye. Critical: Do not use old DMSO containing water.

• Labeling Buffer: Phosphate Buffered Saline (PBS), pH 7.0–7.5. Alternative: HEPES or Tris (pH 7.0–7.5).

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) hydrochloride. Preferred over DTT as it does not interfere with maleimide at stoichiometric levels, though removal is still recommended.

• Purification Matrix: Sephadex G-25 desalting columns (e.g., PD-10) or Dialysis Cassettes (MWCO 10K).

Reconstitution

• Warm the SiR-PEG4-Maleimide vial to room temperature before opening to prevent condensation.

• Dissolve in anhydrous DMSO to a concentration of 1–10 mM .

• Aliquot into single-use vials and store at -20°C under argon/nitrogen. Avoid freeze-thaw cycles.

Experimental Protocol

Phase 1: Protein Reduction (Optional but Recommended)

If the target cysteines are involved in disulfide bonds or oxidized, they must be reduced.

• Dissolve protein (1–5 mg/mL) in Labeling Buffer.

• Add 10-fold molar excess of TCEP .

• Incubate for 30 minutes at room temperature.

• Purification: While TCEP is less interfering than DTT, removing it via a rapid desalting column (e.g., Zeba Spin) ensures the highest labeling efficiency and prevents side reactions. Note: If using DTT, you MUST remove it completely before adding the maleimide.

Phase 2: Labeling Reaction

• Calculate Stoichiometry: Use a 10–20 molar excess of SiR-PEG4-Maleimide over the protein.

  • Example: For 100 µL of 50 µM Protein (5 nmol), add 50–100 nmol of dye.

• Add Dye: Slowly add the required volume of SiR-PEG4-Maleimide stock to the protein solution while vortexing gently.

  • Constraint: Keep the final DMSO concentration < 10% (ideally < 5%) to prevent protein denaturation.

• Incubation: Incubate for 2 hours at Room Temperature or Overnight at 4°C in the dark.

  • Tip: Rotate or gently shake the reaction tube.

Phase 3: Purification

Remove excess free dye to prevent high background (though SiR is fluorogenic, free dye can still contribute to non-specific signal).

• Method A (Gel Filtration): Equilibrate a Sephadex G-25 column with PBS. Load reaction mixture. Collect the first eluting colored band (protein). The free dye will elute later.

• Method B (Dialysis): Dialyze against 1L PBS at 4°C with 3 buffer changes over 24 hours.

Quality Control: Degree of Labeling (DOL)

To ensure reproducibility, you must quantify the number of fluorophores per protein molecule.

The Formula

[3]

Where protein concentration (

) is corrected for dye absorbance at 280 nm: [4]

Constants Table

Variable	Description	Value for SiR-Maleimide
	Absorbance of conjugate at dye max	Measured at ~652 nm
	Absorbance of conjugate at 280 nm	Measured
	Extinction Coefficient of Dye	100,000 M⁻¹cm⁻¹
	Correction Factor ( )	0.147
	Extinction Coefficient of Protein	~210,000 for IgG (or use specific)

Step-by-Step Calculation

• Measure

  and of the purified conjugate.

• Calculate corrected protein absorbance:

  .

• Calculate Protein Molarity:

  .

• Calculate Dye Molarity:

  .

• DOL = ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  .

  • Target DOL:2–4 for antibodies; 1 for site-specific cysteine mutants.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Precipitation	Protein instability in DMSO or hydrophobic dye aggregation.	Use SiR-PEG4 variant (higher solubility). Reduce final DMSO < 3%. Dilute protein before labeling.
Low DOL (< 1)	Oxidized cysteines or hydrolysis of maleimide.	Ensure TCEP reduction step is performed. Use fresh anhydrous DMSO for dye stock. Check pH is < 7.5 (hydrolysis accelerates > pH 8).
High Background	Non-specific hydrophobic binding.	Add 0.1% Tween-20 or Triton X-100 to washes. Ensure free dye is fully removed via G-25 column.
No Fluorescence	Dye in spirolactone (OFF) state.	SiR is fluorogenic. Fluorescence increases upon binding. Measure absorbance (A652) instead of fluorescence to verify presence of dye.

Workflow Logic Diagram

Figure 2: Decision tree for the labeling workflow ensuring reduced thiols are available for conjugation.

References

• Lukinavičius, G., et al. (2013).[1] "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins."[1] Nature Chemistry, 5, 132–139.[1] Link

• Spirochrome. (n.d.). "SiR-Maleimide Datasheet & Spectral Properties." Spirochrome Product Resources. Link

• Thermo Fisher Scientific. (n.d.). "Calculate dye:protein (F/P) molar ratios." Thermo Fisher Technical Resources. Link

• AAT Bioquest. (2025). "Degree of Labeling (DOL) Calculator and Extinction Coefficients." AAT Bioquest Tools. Link

• BroadPharm. (n.d.). "Sulfo DBCO-PEG4-Maleimide Properties." BroadPharm Product Catalog. Link

Sources

• 1. SiR-maleimide [spirochrome.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 4. spectra.arizona.edu [spectra.arizona.edu]

Site-specific protein labeling with SiR-PEG4-Maleimide in mammalian cells

This Application Note provides a rigorous technical guide for the site-specific labeling of proteins using SiR-PEG4-Maleimide .

While SiR-PEG4-Maleimide is a powerful fluorogenic probe, it reacts non-specifically with any accessible thiol (cysteine). Therefore, achieving "site-specificity" in mammalian cells requires a strategic approach: ex vivo conjugation to a high-affinity binder (e.g., Nanobody or Cys-engineered Antibody) followed by cellular delivery, or surface labeling of engineered cysteines .

Direct intracellular incubation of this probe will result in high background due to the abundance of intracellular glutathione and native cysteines. This guide focuses on the creation of high-fidelity SiR-conjugates for targeted live-cell imaging.

Introduction & Mechanism

SiR-PEG4-Maleimide combines the deep-red fluorogenic properties of Silicon Rhodamine (SiR) with the thiol-selectivity of a maleimide group, separated by a PEG4 linker to enhance water solubility and reduce steric hindrance.

• The Fluorophore (SiR): Excitation ~650 nm / Emission ~670 nm. Key feature: It exists in a zwitterionic equilibrium. It is non-fluorescent (closed spirolactone form) in polar solvents but becomes highly fluorescent (open zwitterion form) when bound to a protein target (dielectric environment change). This "fluorogenic" turn-on effect minimizes wash steps.

• The Linker (PEG4): A 4-unit polyethylene glycol spacer improves the hydrophilicity of the conjugate, preventing the hydrophobic dye from causing the antibody/nanobody to aggregate.

• The Warhead (Maleimide): Specifically reacts with reduced sulfhydryl (-SH) groups on cysteine residues via a Michael addition reaction to form a stable thioether bond.

Strategic Application: The "Site-Specific" Challenge

In live mammalian cells, the cytoplasm is a reducing environment rich in glutathione (~5-10 mM). Adding SiR-Maleimide directly to cells will label glutathione and random proteins. Solution: The site-specific labeling is achieved by conjugating the dye to a targeting moiety (Nanobody/Antibody) in vitro , purifying the conjugate, and then applying it to cells.

Experimental Workflow Design

The following diagram outlines the critical path for generating a specific SiR-probe.

Figure 1: Workflow for the site-specific conjugation of SiR-PEG4-Maleimide to a cysteine-engineered nanobody or antibody.

Detailed Protocol: Conjugation to Nanobodies/Antibodies

This protocol assumes the use of a Nanobody with an engineered C-terminal cysteine or an Antibody with reduced inter-chain disulfides.

Materials Required[1][2][3][4][5][6][7][8][9][10]

• Protein: Nanobody (VHH) or Antibody (1-2 mg/mL in PBS, pH 7.4). Must be free of carrier proteins (BSA) and ammonium ions.

• Dye: SiR-PEG4-Maleimide (reconstituted in anhydrous DMSO).

• Reducing Agent: TCEP-HCl (Tris(2-carboxyethyl)phosphine hydrochloride). Avoid DTT as it contains thiols that compete for the dye.

• Buffer: 1X PBS (phosphate-buffered saline), pH 7.2–7.4, degassed.

• Purification: Zeba™ Spin Desalting Columns (7K MWCO) or PD-10 Columns.

Step-by-Step Procedure

Step 1: Protein Reduction

Maleimides react only with free thiols. Most surface cysteines oxidize to disulfides during storage.

• Calculate the molar concentration of your protein.

• Add 10-fold molar excess of TCEP to the protein solution.

• Incubate for 30 minutes at Room Temperature (RT) or 1 hour on ice.

  • Note: TCEP does not need to be removed before conjugation (unlike DTT) because it lacks a thiol group. However, if using very high concentrations (>1 mM TCEP), desalting is recommended to prevent maleimide hydrolysis.

Step 2: Dye Preparation[1]

• Equilibrate the SiR-PEG4-Maleimide vial to RT before opening to prevent moisture condensation (hydrolysis risk).[2]

• Dissolve in anhydrous DMSO to a stock concentration of 10 mM .

  • Critical: Use immediately.[2] Maleimides hydrolyze in solution. Do not store aqueous stocks.

Step 3: Conjugation Reaction

• Add 10-20 molar equivalents of SiR-PEG4-Maleimide to the reduced protein solution.

  • Why: Excess dye drives the reaction kinetics, ensuring all available cysteines are labeled.

• Mix gently (do not vortex vigorously) and incubate for 2 hours at RT or Overnight at 4°C in the dark.

• Optional Quenching: Add excess L-Cysteine or Beta-mercaptoethanol (final 10 mM) and incubate for 15 mins to neutralize unreacted dye.

Step 4: Purification (Critical)

Free dye must be removed to prevent high background in imaging.

• Equilibrate a Zeba Spin Desalting Column (or equivalent SEC column) with PBS.

• Load the reaction mixture carefully onto the center of the resin.

• Centrifuge according to manufacturer instructions (typically 1000 x g for 2 mins).

• Collect the flow-through. This contains your SiR-Labeled Protein . The free dye remains in the column.

Quality Control: Calculating Degree of Labeling (DOL)

You must validate how many dye molecules are attached per protein.

Formula:

Constants for SiR:

• (Extinction Coeff. at 652 nm):

• CF (Correction Factor at 280 nm):

  (SiR absorbs slightly at 280nm)

Target DOL:

• Nanobodies: 0.8 – 1.2 (Ideal is 1:1 labeling at the C-terminus).

• Antibodies: 2.0 – 4.0.

Protocol: Live Cell Imaging

Once you have the SiR-Conjugate, apply it to mammalian cells.

Experimental Setup

• Cell Line: HeLa, CHO, or primary neurons.

• Media: Phenol-red free DMEM/F12 (Phenol red can fluoresce and interfere).

Staining Procedure[1][3][7]

• Seed Cells: Plate cells on glass-bottom dishes (e.g., MatTek) 24h prior.

• Dilution: Dilute the SiR-Conjugate in warm culture media.

  • Concentration: 10–100 nM for Nanobodies; 0.5–2 µg/mL for Antibodies.

• Incubation: Incubate cells for 30–60 minutes at 37°C / 5% CO2.

• Washing (Optional):

  • Due to SiR's fluorogenic nature, washing is often unnecessary ("No-Wash" imaging).

  • If background is high, wash 1x with warm media.

• Imaging:

  • Excitation: 640 nm laser (Cy5 channel).

  • Emission Filter: 650–700 nm.

  • Resolution: SiR is STED-compatible (depletion laser ~775 nm).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Labeling Efficiency (DOL < 0.5)	Oxidized thiols on protein	Increase TCEP incubation time or concentration. Ensure pH is 7.0–7.5.
Protein Precipitation	Hydrophobic aggregation	Add 0.05% Tween-20 to the reaction. Ensure PEG4 linker is present (do not use non-PEG SiR).
High Background in Cells	Free dye contamination	Re-purify using a longer column or dialysis.
Non-Specific Binding	Off-target interaction	Titrate probe concentration down. Block cells with 1% BSA if using fixed cells.

References

• Lukinavičius, G., et al. (2013).[3] "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins." Nature Chemistry, 5, 132–139. Link

  • Foundational paper describing Silicon Rhodamine (SiR) and its fluorogenic properties.

• Chakraborty, S., et al. (2016). "Site-Specific Labeling of Proteins via Cysteines."[] Current Protocols in Protein Science, 84, 15.1.1-15.1.19. Link

  • Authoritative protocol for maleimide-cysteine conjug

• Pleiner, T., et al. (2015). "Nanobodies: site-specific labeling for super-resolution imaging, rapid epitope-mapping and native protein complex isolation." eLife, 4, e11349. Link

  • Demonstrates the use of site-specifically labeled nanobodies for high-fidelity imaging.

• Thermo Fisher Scientific. "Chemistry of Crosslinking: Maleimide Reaction Chemistry." Link

  • Grounding source for the chemical mechanism and pH dependence of maleimide reactions.

Sources

• 1. biotium.com [biotium.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Labeling Thiols on Proteins, Living Cells, and Tissues with Enhanced Emission Induced by FRET - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Beyond Thiol-Maleimide Chemistry: A Guide to Advanced Bioorthogonal Labeling Strategies

Abstract

The specific and covalent labeling of biomolecules in their native environment is a cornerstone of modern chemical biology, enabling researchers to visualize, track, and quantify biological processes with unprecedented detail. For years, reagents like SiR-PEG4-Maleimide have served as valuable tools, primarily for labeling purified proteins through cysteine-thiol chemistry. However, the inherent reactivity of maleimides with endogenous thiols limits their specificity in complex biological systems, such as living cells or whole organisms. This guide provides an in-depth exploration of true bioorthogonal "click" chemistry alternatives that overcome these limitations. We delve into the mechanisms, advantages, and practical applications of leading strategies, including Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and the exceptionally rapid Inverse-Electron-Demand Diels-Alder (IEDDA) ligation. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering detailed protocols and expert insights to facilitate the transition to more robust and specific bioorthogonal labeling methodologies.

Introduction: The Evolution from Bioconjugation to Bioorthogonality

Bioorthogonal chemistry refers to a class of chemical reactions that can proceed within a living system without interfering with or being influenced by native biochemical processes.[1] This concept, pioneered by Carolyn R. Bertozzi, has transformed our ability to study biomolecules in real-time.[1] To be considered bioorthogonal, a reaction must be highly selective, rapid at physiological temperature and pH, and involve functional groups that are absent in biological systems, ensuring that the labeling probe reacts only with its intended partner.[2]

1.1. The Benchmark and Its Limitations: SiR-PEG4-Maleimide

The SiR-PEG4-Maleimide conjugate is a powerful reagent for many applications. It combines three key components:

• SiR (Silicon-rhodamine): A bright, far-red, cell-permeable fluorophore ideal for imaging due to its low phototoxicity and minimal overlap with cellular autofluorescence.

• PEG4 (Tetraethylene glycol): A short, hydrophilic linker that enhances the water solubility of the conjugate and provides spatial separation between the fluorophore and the target biomolecule, minimizing potential functional interference.[3][4]

• Maleimide: An electrophilic group that reacts with nucleophilic thiol (sulfhydryl) groups, most notably found on the side chain of cysteine residues in proteins, to form a stable thioether bond.

While effective for labeling purified proteins in vitro, the maleimide-thiol reaction is not truly bioorthogonal. The cellular environment is rich in free thiols, such as the antioxidant glutathione and cysteine residues on many proteins. This can lead to non-specific labeling, high background signals, and rapid depletion of the probe, complicating data interpretation in live-cell or in vivo experiments.[5][6]

1.2. The Bioorthogonal Paradigm Shift

True bioorthogonal reactions employ pairs of mutually reactive functional groups that are abiotic in nature. The process typically involves two steps: first, a bioorthogonal handle (e.g., an azide) is introduced into a target biomolecule through metabolic engineering, genetic code expansion, or enzymatic labeling.[7] Second, a probe carrying the complementary functional group (e.g., a strained alkyne) and a payload (e.g., a fluorophore like SiR) is administered, which then reacts exclusively with the handle.[2] This "click chemistry" approach provides superior specificity and is the focus of this guide.

Key Bioorthogonal Chemistries: A Comparative Overview

Moving beyond maleimides requires selecting a suitable bioorthogonal reaction pair. The choice depends on factors like the experimental system (in vitro, live cell, or in vivo), required reaction speed, and the method of introducing the chemical handle.

2.1. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): The Copper-Free Workhorse

SPAAC is a widely adopted bioorthogonal reaction that circumvents the cellular toxicity associated with the copper catalyst used in the original Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[8][9] SPAAC utilizes a strained cyclooctyne (e.g., DBCO, BCN) which reacts spontaneously with an azide to form a stable triazole linkage.

• Mechanism of Action: The high ring strain of the cyclooctyne significantly lowers the activation energy of the [3+2] cycloaddition with the azide, allowing the reaction to proceed rapidly at physiological temperatures without a catalyst.[9]

• Key Features: SPAAC exhibits excellent stability and orthogonality. While its kinetics are generally slower than IEDDA, they are sufficiently fast for most live-cell labeling applications.[10] A potential side reaction to consider is the slow reaction of some cyclooctynes with free thiols, although this is typically orders of magnitude slower than the desired reaction with azides.[11]

• Advantages over Maleimide: SPAAC provides vastly superior specificity. The azide group is virtually absent in biological systems, ensuring that labeling occurs only where the azide handle has been introduced.

Caption: SPAAC reaction between an azide-modified protein and a strained alkyne probe.

2.2. Inverse-Electron-Demand Diels-Alder (IEDDA): The Speed King for In Vivo Applications

The IEDDA reaction between a tetrazine (Tz) and a strained alkene, most commonly a trans-cyclooctene (TCO), is the fastest bioorthogonal reaction discovered to date, with second-order rate constants up to 10^7 M⁻¹s⁻¹.[12] This extraordinary speed makes it the premier choice for applications where reactant concentrations are low and time is limited, such as in whole-animal imaging.[12][13]

• Mechanism of Action: The reaction is an inverse-electron-demand [4+2] Diels-Alder cycloaddition. The electron-deficient tetrazine (diene) reacts rapidly with the electron-rich, strained TCO (dienophile). This is followed by a retro-Diels-Alder reaction that irreversibly releases dinitrogen gas (N₂), driving the reaction to completion.[12]

• Key Features: Unparalleled speed, high specificity, and excellent biocompatibility.[14] The reaction rate can be tuned by modifying the substituents on the tetrazine and TCO rings.[15]

• Advantages over Maleimide & SPAAC: The extreme kinetics of IEDDA allow for efficient labeling at nanomolar concentrations, reducing probe dosage and minimizing potential off-target effects. This is particularly advantageous for pre-targeted imaging strategies.[12]

Caption: IEDDA reaction between a TCO-modified antibody and a tetrazine probe.

2.3. Emerging & Specialized Techniques

• Photo-Click Chemistry: These reactions provide spatiotemporal control by using light to activate one of the reactive partners.[16] For example, a stable precursor like a dihydrotetrazine can be incorporated into a biological system and then converted to a reactive tetrazine at a specific time and location using a focused laser, enabling precise, light-guided labeling.[17][18][19]

• Enzyme-Mediated Labeling: This approach uses enzymes to install a bioorthogonal handle onto a target protein.[20] Systems like HaloTag and SNAP-tag involve genetically fusing a protein of interest to a self-labeling enzyme tag. The tag then reacts specifically and covalently with a substrate that has been modified with a bioorthogonal handle (e.g., an azide or TCO), providing exceptional labeling specificity.[2] This method is ideal for labeling specific proteins without requiring metabolic incorporation or genetic code expansion.[20][21][22]

Practical Considerations for Experimental Design

Successfully implementing a bioorthogonal strategy requires careful planning. Key decisions include selecting the appropriate chemistry, the method for introducing the reactive handle, and the properties of the probe itself.

3.1. Choosing Your Reaction: A Decision-Making Workflow

The ideal chemistry depends on the biological context. For routine live-cell surface labeling, SPAAC is often sufficient. For low-abundance targets or in vivo studies, the superior speed of IEDDA is highly recommended. For experiments requiring precise spatial or temporal control, photo-click chemistries are the tools of choice.

Caption: Decision workflow for selecting a suitable bioorthogonal chemistry.

3.2. Data Presentation: Comparative Analysis of Bioorthogonal Reactions

The performance of different bioorthogonal reactions can be compared quantitatively. The second-order rate constant (k₂) is a critical parameter, indicating how quickly the reaction proceeds at given reactant concentrations.

Reaction Chemistry	Typical Reactants	Second-Order Rate Constant (k₂, M⁻¹s⁻¹)	Key Advantages	Common Applications
Thiol-Maleimide	Cysteine + Maleimide	~10² - 10³	Simple, well-established for purified proteins	In vitro bioconjugation, ADC development[5]
SPAAC	Azide + DBCO	~1	Copper-free, highly orthogonal, stable product	Live-cell imaging, proteomics[9]
SPAAC	Azide + BCN	~0.1 - 1	Good kinetics and stability	Live-cell imaging
IEDDA	TCO + Tetrazine	~10³ - 10⁷	Extremely fast kinetics, biocompatible	In vivo imaging, pre-targeting, low-abundance targets[12][13]
Photo-Click	Photo-tetrazole + Alkene	Light-dependent	Spatiotemporal control	High-resolution cell mapping, triggered release[16][17]

Note: Rate constants are approximate and can vary significantly based on the specific structures of the reactants and solvent conditions.

Application Notes & Protocols

The following protocols provide generalized workflows. Researchers must optimize concentrations, incubation times, and other parameters for their specific cell type, protein of interest, and imaging setup.

4.1. Protocol: General Live-Cell Protein Labeling via SPAAC

This protocol describes labeling a cell-surface protein that has been metabolically or genetically engineered to display an azide group.

Materials:

• Cells expressing the azide-modified protein of interest, cultured in a suitable imaging dish (e.g., glass-bottom 8-well slide).

• DBCO-functionalized fluorophore (e.g., DBCO-SiR), prepared as a 1-10 mM stock solution in anhydrous DMSO.

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM).

• Phosphate-Buffered Saline (PBS), pH 7.4.

Procedure:

• Cell Preparation: Culture cells to a desired confluency (e.g., 60-80%). Ensure the azide-containing biomolecule is expressed.

• Probe Preparation: On the day of the experiment, dilute the DBCO-fluorophore stock solution to a final working concentration (typically 1-10 µM) in pre-warmed live-cell imaging medium. Vortex briefly to mix.

• Labeling: Remove the culture medium from the cells and wash once with 200 µL of warm PBS. Aspirate the PBS and add 150-200 µL of the DBCO-fluorophore solution to the cells.

• Incubation: Incubate the cells at 37°C in a 5% CO₂ incubator for 30-60 minutes. Protect from light.

• Washing: Aspirate the labeling solution. Wash the cells 2-3 times with warm live-cell imaging medium to remove any unreacted probe.

• Imaging: Add fresh, pre-warmed imaging medium to the cells. Image using a fluorescence microscope with appropriate filter sets for the chosen fluorophore (e.g., Cy5/far-red channel for SiR).

• Controls (Critical): To validate specificity, perform the same procedure on a control group of cells that do not have the azide handle incorporated. A specific signal should only be observed in the azide-positive cells.

4.2. Protocol: Spatiotemporal Control of Labeling using Photo-activated Tetrazine

This protocol outlines a method for labeling a specific cell within a population using a light-activated dihydrotetrazine probe.[17][23]

Materials:

• HeLa cells (or other adherent cell line) cultured on an imaging dish.

• Phospholipid-conjugated photocaged dihydrotetrazine (e.g., 1k as described in reference[17]), prepared as a ~100 µM stock in DMSO.

• TCO-functionalized fluorophore (e.g., TCO-AlexaFluor 488), prepared as a ~1 µM stock in DMSO.

• PBS, pH 7.4.

• A confocal microscope equipped with a 405 nm laser for photoactivation and appropriate imaging lasers (e.g., 488 nm).

Procedure:

• Incorporate Photocaged Handle: Incubate adherent cells with the photocaged dihydrotetrazine probe (e.g., final concentration 50-100 nM in PBS) for 5-10 minutes at 37°C. This allows the lipid-conjugated handle to incorporate into the cell membrane.

• Wash: Wash the cells thoroughly with warm PBS (2-3 times) to remove excess probe.

• Add Reporter Probe: Incubate the cells with the TCO-fluorophore (e.g., final concentration 3-5 nM in PBS).[17]

• Photoactivation: Identify a region of interest (ROI) containing a single cell on the microscope. Using the 405 nm laser, irradiate the target cell for 10-20 seconds.[23] This uncages the dihydrotetrazine, converting it to the reactive tetrazine in situ. The newly formed tetrazine will then rapidly react with the TCO-fluorophore present in the medium.

• Final Wash and Imaging: After a 5-minute incubation post-activation to allow the reaction to complete, wash away the unreacted TCO-fluorophore with fresh culture medium.[17][23]

• Image: Acquire fluorescence images using the 488 nm laser. Fluorescence should be localized specifically to the membrane of the cell that was irradiated with the 405 nm laser.[23]

Conclusion & Future Outlook

The transition from traditional bioconjugation methods like maleimide chemistry to truly bioorthogonal click reactions represents a significant advancement in chemical biology. Strategies like SPAAC and IEDDA offer unparalleled specificity, enabling researchers to probe complex biological systems with minimal perturbation. As this field continues to evolve, we can expect the development of even faster, more sensitive, and multiplexable reactions.[24] The integration of fluorogenic probes, which become fluorescent only upon reaction, will further enhance signal-to-noise ratios, eliminating the need for wash steps and enabling more dynamic real-time imaging.[25][26] By embracing these advanced tools, researchers are better equipped to unravel the intricate molecular mechanisms that govern life.

References

• Bioorthogonal Chemistry and Its Applications. ACS Publications. (2021-11-30). [Link]

• Click chemistry and its application to proteomics. G-Biosciences. (2019-09-24). [Link]

• Specific and quantitative labeling of biomolecules using click chemistry. Frontiers. [Link]

• Tetrazine-Based Cycloadditions: Application to Pretargeted Live Cell Imaging. ResearchGate. [Link]

• An enzyme-mediated bioorthogonal labeling method for genome-wide mapping of 5-hydroxymethyluracil. Chemical Science (RSC Publishing). (2021-10-04). [Link]

• Catalytic Activation of Bioorthogonal Chemistry with Light (CABL) Enables Rapid, Spatiotemporally-controlled Labeling and No-Wash, Subcellular 3D-Patterning in Live Cells using Long Wavelength Light. PMC - PubMed Central. [Link]

• Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging. NIH. [Link]

• Designing Bioorthogonal Reactions for Biomedical Applications. PMC - PubMed Central. [Link]

• Bioorthogonal chemistry. Wikipedia. [Link]

• Light-activated tetrazines enable precision live-cell bioorthogonal chemistry. PMC - NIH. (2022-07-04). [Link]

• Light-activated tetrazines enable live-cell spatiotemporal control of bioorthogonal reactions. bioRxiv. (2020-12-02). [Link]

• Tetrazine bioorthogonal chemistry derived in vivo imaging. Frontiers. [Link]

• Strategies for successful crosslinking and bioconjugation applications. YouTube. (2018-05-03). [Link]

• Light-controlled bioorthogonal tetrazine ligation in living cells. ResearchGate. [Link]

• Fluorogenic Reactions in Chemical Biology: Seeing Chemistry in Cells. ACS Publications. (2023-05-30). [Link]

• Not So Bioorthogonal Chemistry. PMC - NIH. [Link]

• Click Chemistry in Proteomic Investigations. PMC. [Link]

• Photoclick Chemistry: A Bright Idea. PMC - NIH. [Link]

• An enzyme-mediated bioorthogonal labeling method for genome-wide mapping of 5-hydroxymethyluracil. PMC - NIH. [Link]

• A Biosynthetic Route to Photoclick Chemistry on Proteins. Journal of the American Chemical Society - ACS Publications. (2010-10-04). [Link]

• (PDF) Tetrazine ligation for chemical proteomics. ResearchGate. (2017-06-15). [Link]

• Bioorthogonal Fluorescence Turn‐On Labeling Based on Bicyclononyne−Tetrazine Cycloaddition Reactions that Form Pyridazine Products. PMC - NIH. [Link]

• Fluorogenic Coumarins Activated via Bioorthogonal Reactions. The Journal of Organic Chemistry - ACS Publications. [Link]

• Covalent Modification of Biomolecules through Maleimide-Based Labeling Strategies. ResearchGate. [Link]

• What are PEG Linkers? Creative Biolabs. [Link]

• Labeling proteins on live mammalian cells using click chemistry. Request PDF. [Link]

• Bioorthogonal Reactions for Labeling Proteins. ResearchGate. [Link]

• Recent Advances in Bioorthogonal Click Chemistry for Efficient Synthesis of Radiotracers and Radiopharmaceuticals. PMC. [Link]

• Schematic illustration of the enzyme-mediated bioorthogonal labeling. ResearchGate. [Link]

• Tetrazine–trans-cyclooctene ligation: Unveiling the chemistry and applications within the human body. ResearchGate. (2024-06-21). [Link]

• Tetrazine ligation for chemical proteomics. PMC - NIH. (2017-06-26). [Link]

• Photo-activatable Reagents for Bioorthogonal Ligation Reactions. PubMed. (2023-12-13). [Link]

• Addressing the Challenges of Bioconjugation for Improved Crosslinking and Modification. YouTube. (2020-01-28). [Link]

• Site-Specific Bioconjugation and Multi-Bioorthogonal Labeling via Rapid Formation of Boron-Nitrogen Heterocycle. NIH. [Link]

• Tetrazine-Isonitrile Bioorthogonal Fluorogenic Reactions Enable Multiplex Labeling and Wash-Free Bioimaging of Live Cells. PubMed. (2024-03-04). [Link]

Sources

• 1. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. precisepeg.com [precisepeg.com]
• 4. What are PEG Linkers? - Creative Biolabs [creative-biolabs.com]
• 5. Not So Bioorthogonal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Site-Specific Bioconjugation and Multi-Bioorthogonal Labeling via Rapid Formation of Boron-Nitrogen Heterocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Tetrazine bioorthogonal chemistry derived in vivo imaging [frontiersin.org]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. bachem.com [bachem.com]
• 10. researchgate.net [researchgate.net]
• 11. help.lumiprobe.com [help.lumiprobe.com]
• 12. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Photoclick Chemistry: A Bright Idea - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Light-activated tetrazines enable precision live-cell bioorthogonal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Photo-activatable Reagents for Bioorthogonal Ligation Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. An enzyme-mediated bioorthogonal labeling method for genome-wide mapping of 5-hydroxymethyluracil - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 21. An enzyme-mediated bioorthogonal labeling method for genome-wide mapping of 5-hydroxymethyluracil - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. biorxiv.org [biorxiv.org]
• 24. Tetrazine-Isonitrile Bioorthogonal Fluorogenic Reactions Enable Multiplex Labeling and Wash-Free Bioimaging of Live Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Bioorthogonal Fluorescence Turn‐On Labeling Based on Bicyclononyne−Tetrazine Cycloaddition Reactions that Form Pyridazine Products - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing incubation time for SiR-PEG4-Maleimide in live tissue slices

Optimizing Incubation Time for SiR-PEG4-Maleimide in Live Tissue Slices: A Guide to Achieving High Signal-to-Noise Ratios

Introduction: The Challenge and Opportunity of Live Tissue Labeling

Live tissue slice imaging offers a unique window into cellular processes within their native microenvironment, bridging the gap between in vitro cell culture and in vivo studies. The silicon-rhodamine (SiR) class of fluorophores has revolutionized this field by enabling far-red and near-infrared fluorescence imaging, minimizing phototoxicity and autofluorescence. SiR-PEG4-Maleimide is a particularly versatile tool, designed to covalently label thiol groups (-SH) on cysteine residues of proteins. This allows for the specific labeling of proteins of interest, either through endogenous cysteine availability or genetic engineering. However, the transition from labeling cultured cells to thick, living tissue slices introduces significant challenges, primarily in achieving deep and specific labeling while maintaining tissue viability. The incubation time is the most critical parameter in this process, governing the balance between signal intensity, background noise, and tissue health. This guide provides a comprehensive framework for systematically optimizing the incubation time of SiR-PEG4-Maleimide in live tissue slices, ensuring reproducible and high-quality imaging data.

The Mechanism: Understanding SiR-PEG4-Maleimide Labeling

The efficacy of SiR-PEG4-Maleimide labeling hinges on a well-defined chemical reaction and the physical process of diffusion. The maleimide group reacts specifically with the thiol side chain of cysteine residues to form a stable thioether bond. This reaction is highly specific under physiological conditions (pH 6.5-7.5) and proceeds efficiently at room temperature or 37°C. The PEG4 (polyethylene glycol) linker enhances the probe's solubility in aqueous buffers and reduces non-specific binding, thereby improving the signal-to-noise ratio.

The overall labeling process in a live tissue slice can be broken down into two main phases:

• Diffusion: The probe must first penetrate the tissue from the incubation medium to reach the target cells and proteins. The rate of diffusion is influenced by tissue density, thickness, and the physicochemical properties of the probe itself.

• Reaction: Once in proximity to the target protein, the maleimide group reacts with accessible cysteine residues. The rate of this reaction depends on the local concentration of the probe and the target, as well as the accessibility of the cysteine residue.

Optimizing incubation time is therefore a matter of allowing sufficient time for the probe to diffuse into the tissue and react with its target, without allowing excessive accumulation of unbound probe, which contributes to background fluorescence.

Key Factors Influencing Incubation Time

The optimal incubation time is not a one-size-fits-all parameter. It is highly dependent on the specific experimental context. Researchers must consider the following factors:

• Tissue Type and Thickness: Dense tissues, such as those from the brain or muscle, will require longer incubation times for the probe to penetrate compared to more loosely packed tissues. Thicker slices (e.g., >300 µm) will also require longer incubation times than thinner slices (e.g., 100-150 µm).

• Target Protein Abundance and Localization: A highly abundant, cell-surface protein will be labeled more rapidly than a low-abundance, intracellular protein. For intracellular targets, the probe must cross the cell membrane, which can be a rate-limiting step.

• Probe Concentration: Higher probe concentrations can shorten the required incubation time, but may also lead to increased non-specific binding and potential cytotoxicity. It is crucial to optimize concentration and incubation time in tandem.

• Temperature: Incubation at 37°C will accelerate both diffusion and the chemical reaction compared to room temperature. However, it may also increase metabolic activity and potentially stress the tissue.

• Incubation Buffer Composition: The pH and presence of reducing agents in the buffer can affect the stability and reactivity of the maleimide group. It is essential to use a buffer within the optimal pH range for the maleimide-thiol reaction (pH 6.5-7.5).

Systematic Approach to Optimizing Incubation Time

A systematic, multi-point time course experiment is the most effective way to determine the optimal incubation time for your specific model system. The goal is to identify the time point that provides the maximum signal-to-noise ratio (SNR) without compromising tissue health.

Experimental Workflow

The following diagram outlines a typical workflow for optimizing SiR-PEG4-Maleimide incubation time:

Caption: Workflow for optimizing SiR-PEG4-Maleimide incubation time in live tissue slices.

Detailed Protocol: Time-Course Optimization

This protocol provides a template that should be adapted to your specific tissue and target of interest.

Materials:

• SiR-PEG4-Maleimide probe

• Anhydrous DMSO

• Live tissue slices (e.g., brain, spleen, etc.)

• Artificial cerebrospinal fluid (aCSF) or other appropriate physiological buffer, saturated with 95% O2 / 5% CO2

• Incubation chamber with temperature control

• Confocal or widefield fluorescence microscope with appropriate filter sets for SiR (e.g., Excitation: 640-650 nm, Emission: 660-680 nm)

Procedure:

• Probe Preparation:

  • Prepare a 1 mM stock solution of SiR-PEG4-Maleimide in anhydrous DMSO. Store at -20°C, protected from light and moisture.

  • On the day of the experiment, dilute the stock solution to a final working concentration (e.g., 1-5 µM) in pre-warmed, oxygenated aCSF. Vortex briefly to ensure complete mixing.

• Tissue Slice Preparation:

  • Prepare acute tissue slices using a vibratome or other appropriate method. The recommended thickness is between 150-300 µm.

  • Allow slices to recover in oxygenated aCSF at room temperature or 37°C for at least 1 hour before labeling.

• Time-Course Incubation:

  • Divide the slices into groups for each time point (e.g., 0, 30, 60, 120, 240 minutes). Include a "0 min" control group that will only be exposed to the vehicle (DMSO) to assess autofluorescence.

  • Transfer the slices for each time point into the SiR-PEG4-Maleimide working solution.

  • Incubate at the desired temperature (e.g., 37°C) in a dark, humidified chamber with continuous oxygenation.

• Washing:

  • At the end of each incubation period, remove the slices from the labeling solution and transfer them to a larger volume of fresh, pre-warmed, oxygenated aCSF.

  • Wash the slices for at least 3 times, 10 minutes each, with gentle agitation to remove unbound probe. This step is critical for reducing background fluorescence.

• Imaging:

  • Mount the washed slices in a suitable imaging chamber with fresh aCSF.

  • Acquire images using a fluorescence microscope. It is crucial to use the exact same acquisition settings (e.g., laser power, gain, exposure time) for all time points to allow for direct comparison.

  • Acquire images from both the region of interest (specific signal) and an adjacent area devoid of your target protein (background).

Data Analysis and Interpretation

The goal of the analysis is to quantitatively determine the signal-to-noise ratio (SNR) for each time point.

• Quantification:

  • Using image analysis software (e.g., ImageJ/Fiji), measure the mean fluorescence intensity in the region of interest (Signal, S).

  • Measure the mean fluorescence intensity in a background region (Noise, N).

  • Calculate the SNR for each slice using the formula: SNR = S / N .

• Data Presentation:

  • Summarize the results in a table and plot the average SNR against the incubation time.

Table 1: Example Data from a Time-Course Optimization Experiment

Incubation Time (min)	Mean Signal Intensity (a.u.)	Mean Background Intensity (a.u.)	Signal-to-Noise Ratio (SNR)
0 (Control)	150	145	1.03
30	850	250	3.40
60	1800	400	4.50
120	3200	800	4.00
240	4500	1500	3.00

• Interpretation:

  • In the example data above, the SNR peaks at 60 minutes. While the signal continues to increase at longer time points, the background increases more rapidly, leading to a decrease in the SNR. Therefore, for this hypothetical experiment, the optimal incubation time would be 60 minutes.

  • It is also important to visually inspect the images for signs of phototoxicity or tissue degradation at longer incubation times.

Troubleshooting and Advanced Considerations

• Low Signal: If the signal is too low even at the longest time point, consider increasing the probe concentration. Alternatively, if your target is intracellular, you may need to investigate strategies to enhance cell permeability.

• High Background: If the background is too high, increase the number and duration of the washing steps. You can also consider adding a quencher to the final wash buffer, though this should be done with caution as it may also reduce the specific signal.

• Tissue Viability: Always perform a viability assay (e.g., with Propidium Iodide) in parallel with your optimization experiment to ensure that the chosen incubation conditions are not inducing cell death.

Conclusion

Optimizing the incubation time for SiR-PEG4-Maleimide is a critical step for achieving high-quality fluorescence imaging in live tissue slices. By following a systematic, time-course approach and carefully considering the factors that influence probe penetration and reaction, researchers can establish a robust and reproducible labeling protocol. This will ultimately lead to more reliable data and a deeper understanding of cellular processes in their native context.

References

• Lukinavičius, G., et al. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Nature Chemistry, 5(2), 132–139. [Link]

• Grimm, J. B., et al. (2015). A general method to improve fluorophores for live-cell and single-molecule microscopy. Nature Methods, 12(3), 244–250. [Link]

• Spirochrome. (n.d.). SPY555-DNA & SPY650-DNA Manual. Retrieved from [Link] (Note: This is a representative manual for a similar class of probes, illustrating typical protocol structures.)

Application Note: Preparation and Handling of SiR-PEG4-Maleimide Stock Solutions

Abstract

This technical guide details the rigorous preparation of Silicon Rhodamine-PEG4-Maleimide (SiR-PEG4-Mal) stock solutions. SiR-PEG4-Maleimide is a fluorogenic, far-red, cell-permeable probe utilized for the specific labeling of cysteine-containing proteins in live-cell nanoscopy (STED/SIM). While the PEG4 linker enhances aqueous solubility during labeling, the maleimide moiety is inherently susceptible to hydrolysis. This protocol establishes a "Zero-Moisture" workflow using anhydrous DMSO to maximize probe stability and conjugation efficiency.

Scientific Mechanism & Rationale

The Fluorogenic Nature of SiR

Unlike conventional fluorophores (e.g., Alexa Fluor 647), SiR exists in equilibrium between a non-fluorescent spirolactone (closed) state and a fluorescent zwitterionic (open) state.

• Significance: In polar solvents (like PBS) or when conjugated to a protein, the equilibrium shifts to the fluorescent open state. This "turn-on" effect reduces background noise, often eliminating the need for washing steps.

The Maleimide-Hydrolysis Competition

The maleimide group reacts specifically with thiol groups (-SH) via a Michael addition to form a stable thiosuccinimide linkage. However, a competing reaction exists: Hydrolysis .

• Mechanism: Water attacks the maleimide ring, opening it to form maleamic acid. Maleamic acid is non-reactive toward thiols.

• Critical Implication: Even trace moisture in DMSO stock solutions can deactivate a significant percentage of the probe before it ever reaches the biological sample.

Why Anhydrous DMSO?

Standard laboratory-grade DMSO is hygroscopic and can contain 0.1–1% water. For maleimides, this is sufficient to cause degradation over time. This protocol strictly mandates Anhydrous DMSO (≥99.9%, water <50 ppm) packed under inert gas.

Physical & Chemical Properties[1][2][3][4][5]

Property	Value	Notes
Molecule Name	SiR-PEG4-Maleimide	PEG4 linker improves solubility/reduces aggregation
Excitation Max ( )	652 nm	Compatible with Cy5 filter sets
Emission Max ( )	674 nm	Far-red window (low phototoxicity)
Extinction Coefficient ( )		Measured in MeOH or PBS + SDS
Solubility	DMSO, DMF	Insoluble in water for stock preparation
Reactive Group	Maleimide	Targets reduced thiols (Cysteine)
Storage (Solid)	-20°C or -80°C	Protect from light and moisture

Critical Reagents & Equipment

• SiR-PEG4-Maleimide: (e.g., Spirochrome, Cytoskeleton, or equivalent).

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%, packaged in Septum-sealed bottles (e.g., Sigma-Aldrich #276855).

  • Warning: Do not use DMSO that has been opened and stored without desiccants for >1 month.

• Inert Gas: Argon or Nitrogen gun (optional but recommended).

• Vessels: Amber microcentrifuge tubes (light protection) or foil-wrapped tubes.

• Spectrophotometer: NanoDrop or standard cuvette system (for QC).

Detailed Protocol: Stock Solution Preparation

Phase 1: Environmental Equilibration (CRITICAL)

• Objective: Prevent condensation of atmospheric water vapor inside the cold vial.

• Step: Remove the product vial from the freezer (-20°C). Place it in a desiccator or on the benchtop protected from light.

• Duration: Allow to warm to Room Temperature (RT) for at least 30–60 minutes .

  • Caution:DO NOT open the vial while it is cold.[1] Condensation will instantly deactivate the maleimide.

Phase 2: Solvation

• Objective: Create a high-concentration stock (typically 1–10 mM).

• Calculation:

  • Note: Check the specific Molecular Weight (MW) on the vial label, as the counter-ion or specific PEG chain length may vary slightly by batch.

• Action:

  • Using a fresh tip, add the calculated volume of Anhydrous DMSO to the vial.

  • Vortex vigorously for 30 seconds.

  • Centrifuge briefly (10,000 x g, 10 sec) to collect solution at the bottom.

  • Visually inspect: The solution should be a deep blue/cyan color and free of particulates.

Phase 3: Quality Control (Self-Validating Step)

• Objective: Verify the actual concentration using the Beer-Lambert Law (

  ).

• Method:

  • Dilute a small aliquot (e.g., 1

    L) of the stock 1:100 or 1:1000 into Methanol or PBS + 0.1% SDS.

    • Note: SDS is added to ensure the SiR is in the "open" (absorbing) state if measuring in aqueous buffer.

  • Measure Absorbance at 652 nm (

    ).

  • Calculate actual concentration:

Phase 4: Aliquoting & Storage

• Objective: Eliminate freeze-thaw cycles.

• Action:

  • Dispense the stock solution into small aliquots (e.g., 5–10

    L) in amber tubes.

  • (Optional) Overlay with Argon gas before closing.

  • Storage: Store at -80°C (preferred) or -20°C.

  • Shelf Life: Stable for 6–12 months if kept anhydrous. Discard aliquots after opening/thawing; do not refreeze.

Workflow Visualization

Figure 1: Critical workflow for the preparation of moisture-sensitive SiR-Maleimide probes. Yellow nodes indicate decision/caution points.

Troubleshooting & FAQs

Issue: Precipitation upon adding DMSO

• Cause: The DMSO may contain water, or the concentration is too high (>10 mM).

• Solution: Ensure DMSO is anhydrous. Sonicate the vial in a water bath (RT) for 5 minutes. If particles persist, centrifuge and use the supernatant, but recalculate concentration via absorbance.

Issue: Low labeling efficiency

• Cause: Hydrolysis of the maleimide group due to improper storage or wet DMSO.

• Validation: Perform a "labeling check" using a known thiol-standard (e.g., reduced Glutathione) followed by HPLC or TLC, though this is often impractical. The best prevention is strictly adhering to the single-use aliquot rule.

Issue: No Fluorescence in Buffer

• Cause: SiR is in the "closed" spirolactone state.

• Solution: This is normal for SiR in plain aqueous buffers. Fluorescence activates upon binding to the target protein (hydrophobic environment) or by adding 0.1% SDS for QC measurements.

References

• Lukinavičius, G., et al.[1][2] "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins."[1][2][3] Nature Chemistry, 5, 132–139 (2013).[1][2][3]

• Spirochrome AG. "SiR-Maleimide Technical Datasheet." Spirochrome Product Documentation.

• Thermo Fisher Scientific. "Handling and Storage of Maleimides." Thermo Scientific Technical Tips.

• Cytoskeleton, Inc. "SiR-Actin and SiR-Tubulin Live Cell Imaging Probes." Cytoskeleton Application Notes.

Sources

• 1. spirochrome.com [spirochrome.com]
• 2. tenovapharma.com [tenovapharma.com]
• 3. SiR-maleimide [spirochrome.com]

Technical Notes & Optimization

Troubleshooting low labeling efficiency with SiR-PEG4-Maleimide

Introduction: The "Invisible" Problem

Low labeling efficiency with SiR-PEG4-Maleimide is rarely a case of "bad chemistry" but rather a misunderstanding of Silicon Rhodamine (SiR) photophysics. Unlike standard Alexa Fluor® or Cyanine dyes, SiR is fluorogenic . It exists in a dynamic equilibrium between a non-fluorescent, colorless spirolactone (closed) form and a fluorescent, colored zwitterionic (open) form.

In standard buffers (PBS, pH 7.4), the equilibrium heavily favors the colorless lactone . If you measure absorbance without forcing the ring open, you will calculate a Degree of Labeling (DOL) near zero, even if the conjugation was successful.

This guide addresses this unique property alongside standard thiol-maleimide troubleshooting.

Diagnostic Workflow

Before altering your protocol, determine if the issue is chemical (failed reaction) or analytical (failed measurement).

Figure 1: Diagnostic logic tree for isolating the root cause of low labeling efficiency.

Critical Troubleshooting Guide

Phase 1: Pre-Reaction (The Chemistry of the Fail)

Q: My protein has cysteines, but I see no labeling. Why? A: Cysteines on the surface of proteins rapidly oxidize to form disulfide bonds (cystines) in air. Maleimides cannot react with disulfides.[1][2] You must reduce the protein first.

• The Trap: Using DTT (Dithiothreitol) and not removing it. DTT contains thiols that will quench your maleimide dye instantly.

• The Fix:

  • Reduce protein with 10 mM TCEP or DTT for 30 mins.

  • MANDATORY: Remove the reducing agent using a desalting spin column (e.g., Zeba, PD-10) equilibrated in degassed pH 7.0 buffer.

  • Note: While TCEP is technically non-thiol, it can react with maleimides to form non-productive ylene adducts, reducing yield. Removal is best practice.

Q: Can I just add TCEP and the dye simultaneously? A: Only if you use a specific ratio, but it is risky. TCEP can consume maleimide.[3] If you must skip purification, ensure the Dye:TCEP molar ratio is > 5:1, but expect lower yields.

Phase 2: The Reaction Conditions

Q: What is the optimal pH? I used pH 8.0 to speed it up. A: pH 8.0 is fatal for maleimides. Maleimide specificity relies on a "Goldilocks" pH window:

• pH 6.5 – 7.5: Optimal.[1][4] The reaction with thiols is 1000x faster than with amines.

• pH > 7.5: Hydrolysis of the maleimide ring accelerates drastically. Once hydrolyzed to maleamic acid, it cannot react with the protein. Furthermore, reactivity with Lysine (amines) increases, leading to non-specific background.

• pH < 6.0: Reaction kinetics become sluggish.

Q: The dye precipitated when I added it to the buffer. A: SiR is hydrophobic. The PEG4 linker helps, but it is not magic.

• Protocol: Dissolve SiR-PEG4-Maleimide in anhydrous DMSO or DMF to 1-10 mM stock.

• Addition: Add the dye to the protein while vortexing gently. Ensure the final organic solvent concentration in the reaction is < 10% (usually 1-2% is ideal) to prevent protein denaturation while keeping the dye soluble.

Phase 3: Post-Reaction Analysis (The "Aha!" Moment)

Q: I purified my conjugate, but the Absorbance at 652 nm (A652) is tiny. Did the reaction fail? A: Likely not. You are witnessing the fluorogenic nature of SiR . In neutral aqueous buffer (PBS), SiR adopts the closed spirolactone form, which has low extinction .

The Protocol for Accurate DOL Measurement:

• Take a small aliquot of your purified conjugate (e.g., 2 µL).

• Dilute it into a buffer containing 0.1% SDS (Sodium Dodecyl Sulfate).

  • Why? The SDS micelles provide a polar/charged environment that forces the SiR molecule into its open, zwitterionic form .

• Measure A280 (Protein) and A652 (SiR) in this SDS solution.

• Use the extinction coefficient

  (check specific CoA).

Q: How do I calculate the Degree of Labeling (DOL)? Use the following formula (corrected for 280 nm dye contribution):

• : Absorbance at 652 nm (in 0.1% SDS).
• : Correction Factor for SiR (typically ~0.03, check CoA).
• : ~100,000 .

Visualizing the Chemistry

Understanding the competition between productive labeling and hydrolysis is key to troubleshooting.

Figure 2: Competition between productive conjugation (green) and hydrolysis (red). High pH favors the red path.

Summary Data Table

Variable	Optimal Condition	Failure Mode (Low Efficiency)
pH	7.0 – 7.2	> 7.5 (Hydrolysis), < 6.0 (Slow kinetics)
Reducing Agent	None (during reaction)	DTT (Quenches dye), Excess TCEP (Ylene formation)
Stoichiometry	10-20x Dye excess	< 5x Dye excess
Solvent	DMSO/DMF (<10% final)	Water (Dye aggregation/precipitation)
Measurement	PBS + 0.1% SDS	PBS only (False negative reading)

References

• Lukinavičius, G., et al. (2013). "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins." Nature Chemistry, 5, 132–139.

  • Establishes the fluorogenic mechanism of SiR and the spirolactone/zwitterion equilibrium.

• Thermo Fisher Scientific. "Chemistry of Crosslinking: Maleimide Reaction Chemistry."

  • Authoritative source on maleimide hydrolysis r

• Tyagarajan, K., et al. (2003). "Thiol-reactive dyes for fluorescence labeling of proteomic samples." Electrophoresis, 24(14), 2348-2358.

  • Discusses TCEP interference with maleimide labeling.

• Spirochrome. "SiR-Actin Kit Technical Manual."

  • Provides specific extinction coefficients and SDS measurement protocols for SiR probes.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. researchgate.net [researchgate.net]
• 4. vectorlabs.com [vectorlabs.com]

Preventing SiR-PEG4-Maleimide precipitation during conjugation

A Guide from the Bench of a Senior Application Scientist

Welcome to the technical support center. As scientists, we understand that the success of an experiment often hinges on the subtle details of a protocol. The conjugation of SiR-PEG4-Maleimide, a potent near-infrared dye, to thiol-containing biomolecules is a powerful technique, but it is not without its challenges. The most common hurdle researchers face is the precipitation of the dye, which can occur at various stages of the process, leading to loss of valuable reagents and failed conjugations.

This guide is designed to provide you with a deep, mechanistic understanding of why SiR-PEG4-Maleimide precipitation occurs and to equip you with robust, field-proven strategies to prevent it. We will move beyond simple instructions to explain the chemical principles at play, ensuring you can not only solve current issues but also proactively design successful experiments in the future.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions researchers have when encountering issues with SiR-PEG4-Maleimide.

Q1: What is SiR-PEG4-Maleimide, and why is it so prone to precipitation?

A1: SiR-PEG4-Maleimide is a composite molecule with three key parts:

• Silicon-Rhodamine (SiR): A large, hydrophobic, polycyclic aromatic fluorophore that provides the near-infrared fluorescence.[1][2][3] Like many fluorescent dyes, the SiR core has poor aqueous solubility.[4]

• PEG4 Linker: A short, hydrophilic polyethylene glycol spacer designed to improve the overall water solubility of the molecule.[5][6][7]

• Maleimide Group: A thiol-reactive functional group that forms a stable covalent bond with cysteine residues on proteins and other biomolecules.[8][9]

Precipitation is primarily driven by the low aqueous solubility of the SiR core. While the PEG4 linker helps, the molecule can still easily aggregate and fall out of solution, especially at high concentrations or when the local environment changes (e.g., adding a DMSO stock to a purely aqueous buffer). A secondary issue is the hydrolysis of the maleimide group in aqueous solutions, particularly at pH > 7.5, which can alter the molecule's properties and reactivity.[10][11][12]

Q2: I see a precipitate in my reaction. Can I just centrifuge it and use the supernatant?

A2: This is strongly discouraged. The precipitate is your SiR-PEG4-Maleimide reagent. Centrifuging and using the supernatant means you are proceeding with a significantly lower, and unknown, concentration of the dye. This will lead to inefficient labeling and an inaccurate calculation of the degree of labeling (DOL). The core issue causing the precipitation must be addressed to ensure a successful and reproducible conjugation.

Q3: My lyophilized SiR-PEG4-Maleimide powder is difficult to dissolve, even in DMSO. What should I do?

A3: First, ensure you are using high-quality, anhydrous DMSO.[8][9][10] Water contamination is a common issue. SiR-PEG4-Maleimide is moisture-sensitive, and exposure to even small amounts of water can lead to hydrolysis or aggregation.[10] Always allow the vial to equilibrate to room temperature before opening to prevent moisture condensation.[10] If solubility is still an issue, gentle vortexing and brief, mild sonication can help. Prepare the stock solution immediately before use, as the maleimide group will hydrolyze in aqueous solution over time.[8][10]

Q4: What is the optimal buffer for preventing precipitation during the conjugation reaction?

A4: The ideal buffer is a compromise between maintaining protein stability, ensuring thiol reactivity, and minimizing maleimide hydrolysis.

• pH: A pH range of 6.5-7.5 is critical.[11][13] Below pH 6.5, the thiol is less nucleophilic, slowing the reaction. Above pH 7.5, the competing maleimide hydrolysis reaction accelerates significantly, and reactivity towards amines can occur.[11][12]

• Composition: Use thiol-free buffers such as PBS, HEPES, or Tris.[4][8][9][14]

• Degassing: Degas the buffer by vacuum or by bubbling with an inert gas like argon or nitrogen.[4][9] This prevents the re-oxidation of reduced thiols into disulfide bonds, which are unreactive with maleimides.[4][9]

Visualizing the Core Chemistry

The success of your experiment depends on favoring the conjugation reaction over the competing hydrolysis side-reaction.

Caption: Key reaction pathways for SiR-PEG4-Maleimide.

Troubleshooting Guide: Diagnosing and Solving Precipitation

Precipitation is a symptom. Use this guide to diagnose the root cause based on when the precipitation occurs.

Troubleshooting Flowchart

Caption: Decision tree for troubleshooting SiR-PEG4-Maleimide precipitation.

Detailed Troubleshooting Steps

A. Precipitation When Making the DMSO Stock Solution

• Likely Cause: Contamination with water. The maleimide group is sensitive to moisture, and the SiR dye itself has poor aqueous solubility.[10] Using DMSO that is not anhydrous or opening a cold vial of lyophilized powder can introduce enough water to cause issues.

• Solution:

  • Use High-Quality Solvent: Always use a fresh, sealed bottle of anhydrous, high-purity DMSO.[8][9][10][14]

  • Equilibrate Reagents: Before opening, allow the vial of lyophilized SiR-PEG4-Maleimide to warm completely to room temperature. This prevents atmospheric moisture from condensing inside the cold vial.[10]

  • Fresh is Best: Prepare the dye stock solution immediately before you plan to use it.[10] While a DMSO stock can be stored at -20°C for a short period (up to a month), its stability is not guaranteed and fresh preparation eliminates this variable.[8][9]

B. Precipitation When Adding DMSO Stock to the Aqueous Protein Buffer

• Likely Cause: Co-solvent shock and exceeding the solubility limit. This is the most common point of failure. When the concentrated dye in a 100% organic solvent (DMSO) is rapidly introduced into a 100% aqueous environment, the local concentration of the dye exceeds its solubility limit before it has a chance to disperse, causing it to crash out of solution.

• Solution:

  • Control the Co-solvent Percentage: The final concentration of DMSO in your reaction mixture should ideally not exceed 10% (v/v).[15] For particularly sensitive proteins, this may need to be even lower (e.g., <5%).

  • Add Dye Slowly with Agitation: Do not pipette the entire volume of DMSO stock in at once. Add the dye stock solution slowly and dropwise to the protein solution while gently but continuously vortexing or stirring the protein solution.[8] This ensures rapid dispersal and prevents localized high concentrations of the dye.

  • Optimize Concentrations: If precipitation persists, try lowering the concentration of your protein and/or using a more dilute dye stock solution. While higher protein concentrations can improve labeling efficiency, they also increase the risk of aggregation.[15]

C. Precipitation During the Conjugation Reaction Over Time

• Likely Cause: Protein instability or aggregation induced by the dye or labeling process. The conjugation of a large, hydrophobic SiR molecule can alter the physicochemical properties of the target protein, reducing its solubility and causing it to precipitate over the course of the reaction.

• Solution:

  • Perform a Control Reaction: Incubate your protein in the reaction buffer with the same final percentage of DMSO (but without the dye) for the same duration and at the same temperature. If you see precipitation, the issue is with your protein's stability in the chosen reaction conditions, not the dye itself.

  • Verify Final pH: After adding all components, check that the pH of the final reaction mixture is still within the optimal 6.5-7.5 range.

  • Reduce Reaction Time/Temperature: While overnight reactions at 4°C are common, you can often achieve sufficient labeling in 2 hours at room temperature.[9][16] Shorter incubation times reduce the window for potential protein aggregation.

Gold-Standard Protocol for Preventing Precipitation

This protocol integrates best practices to minimize the risk of SiR-PEG4-Maleimide precipitation from the outset.

I. Reagent Preparation (The Foundation)

• Prepare the Conjugation Buffer:

  • Choose a thiol-free buffer (e.g., 1x PBS, 100 mM HEPES).

  • Adjust the pH meticulously to 7.0 - 7.5.[14]

  • Thoroughly degas the buffer for at least 15 minutes using a vacuum or by bubbling with argon/nitrogen gas.[4][9]

• Prepare the Protein Solution:

  • Dissolve or exchange the protein into the degassed conjugation buffer at a concentration of 1-10 mg/mL.[4][9]

  • (Optional but Recommended) Reduce Disulfide Bonds: If your protein has internal disulfide bonds that need to be reduced to free up cysteine thiols, add a 10-20 fold molar excess of a thiol-free reducing agent like TCEP (tris(2-carboxyethyl)phosphine).[8][9][14] Incubate for 30-60 minutes at room temperature under an inert gas atmosphere. Note: Do not use DTT or β-mercaptoethanol, as their free thiols will react with the maleimide dye.

• Prepare the SiR-PEG4-Maleimide Stock Solution:

  • Allow the vial of lyophilized dye to warm to room temperature for at least 20 minutes before opening.[10]

  • Add high-purity, anhydrous DMSO to create a fresh 10 mM stock solution.[8][14]

  • Vortex briefly but thoroughly to ensure the dye is completely dissolved. Centrifuge briefly to collect the solution at the bottom of the vial.[8] Use this solution immediately.

II. The Conjugation Reaction (The Critical Step)

• Calculate Molar Ratios: A 10-20 fold molar excess of dye to protein is a standard starting point.[9][14][16] This ratio may need to be optimized for your specific protein.

• Perform the Addition:

  • Place the vial containing your protein solution on a vortexer set to a low-medium speed.

  • Calculate the volume of dye stock needed, ensuring the final DMSO concentration will be ≤10%.[15]

  • Slowly, add the dye stock drop-by-drop into the vortexing protein solution.

• Incubate:

  • Flush the headspace of the reaction vial with an inert gas (argon or nitrogen), seal it tightly, and protect it from light.[9]

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle stirring or rocking.[9][16]

III. Purification

• Remove Unreacted Dye: After incubation, it is crucial to remove the free, unreacted dye. Precipitation of the labeled protein can sometimes occur during purification if improper methods are used.[17]

  • Size-Exclusion Chromatography (e.g., Sephadex G-25): This is the most common and reliable method. Equilibrate the column with your buffer of choice (e.g., PBS). The larger, labeled protein will elute first, followed by the smaller, free dye.[8]

  • Ultrafiltration/Diafiltration: Spin columns with an appropriate molecular weight cutoff (MWCO) can also be used to exchange the buffer and remove free dye.[8] This method is efficient for small-scale reactions.

Summary of Key Reaction Parameters

Parameter	Recommended Value/Range	Rationale & Key Considerations
Reaction pH	6.5 - 7.5	Balances thiol reactivity (favored at higher pH) with maleimide stability (favored at lower pH).[11][12][13]
Buffer System	PBS, HEPES, Tris	Must be free of primary amines (if pH > 7.5) and, critically, free of thiol-containing compounds (e.g., DTT).[4][8][9]
Co-solvent	Anhydrous DMSO or DMF	Required to dissolve the hydrophobic dye. Final reaction concentration should be kept low to avoid precipitation.[4][10][15]
Final Co-solvent %	≤ 10% (v/v)	Minimizes "co-solvent shock" and reduces the risk of precipitating both the dye and the protein.[15]
Dye:Protein Molar Ratio	10:1 to 20:1	A typical starting point to drive the reaction to completion. Needs empirical optimization for each specific protein.[9][14][16]
Temperature	Room Temp (20-25°C) or 4°C	Room temperature for faster kinetics (e.g., 2 hours); 4°C for longer reactions (overnight) with sensitive proteins.[9][16]
Atmosphere	Inert (Argon or Nitrogen)	Prevents re-oxidation of free thiols on the protein back to disulfide bonds, which are unreactive.[4][9][15]

References

• Ruixibiotech. (n.d.). SiR-PEG4-Maleimide. Retrieved from [Link]

• Ghafouri, B., et al. (2005). Saturation Fluorescence Labeling of Proteins for Proteomic Analyses. PMC - NIH. Retrieved from [Link]

• Kalia, J., et al. (2016). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science. Retrieved from [Link]

• Lukinavičius, G., et al. (2016). Silicon functionalization expands the repertoire of Si-rhodamine fluorescent probes. Chemical Science. Retrieved from [Link]

• Raines, R. T., et al. (2007). Catalysis of imido-group hydrolysis in a maleimide conjugate. PMC - NIH. Retrieved from [Link]

• Ohno, H., et al. (2024). Recent advances in Si-rhodamine-based fluorescent probes for live-cell imaging. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Spirochrome. (n.d.). Technology. Retrieved from [Link]

Sources

• 1. SiR-PEG4-Maleimide - Ruixibiotech [ruixibiotech.com]
• 2. Recent advances in Si-rhodamine-based fluorescent probes for live-cell imaging - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Technology - Spirochrome [spirochrome.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Sulfo DBCO-PEG4-Maleimide, 2055198-07-5 | BroadPharm [broadpharm.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. DBCO-PEG4-Maleimide, 1480516-75-3 | BroadPharm [broadpharm.com]
• 8. biotium.com [biotium.com]
• 9. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. vectorlabs.com [vectorlabs.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. broadpharm.com [broadpharm.com]
• 16. broadpharm.com [broadpharm.com]
• 17. Saturation Fluorescence Labeling of Proteins for Proteomic Analyses - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison for Advanced Fluorescence Imaging: SiR-PEG4-Maleimide vs. Alexa Fluor 647 Maleimide

In the rapidly advancing fields of biological imaging and drug development, the selection of fluorescent probes is a critical determinant of experimental success. For applications demanding high performance in the far-red spectrum, particularly for protein labeling, SiR-PEG4-Maleimide and Alexa Fluor 647 maleimide have emerged as two premier choices. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth, objective comparison of these two fluorophores, with a special focus on their photostability—a crucial parameter for quantitative and long-term imaging studies.

At a Glance: Key Photophysical and Chemical Properties

A direct comparison of the fundamental properties of SiR-PEG4-Maleimide and Alexa Fluor 647 maleimide reveals two high-performance dyes with distinct structural backbones, yet overlapping spectral characteristics suitable for the far-red channel.

Property	SiR-PEG4-Maleimide	Alexa Fluor 647 Maleimide
Fluorophore Core	Silicon Rhodamine (SiR)	Sulfonated Cyanine
Excitation Max (λex)	~652 nm	~650 nm
Emission Max (λem)	~674 nm	~665 nm
Molar Extinction Coefficient (ε)	~100,000 cm⁻¹M⁻¹[1]	~239,000 cm⁻¹M⁻¹[2]
Fluorescence Quantum Yield (Φ)	Not explicitly stated for this derivative, but SiR dyes are known for high brightness.	~0.33[3][4]
Reactive Group	Maleimide	Maleimide
Linker	PEG4	Proprietary linker
Key Features	High photostability, cell permeability, suitable for super-resolution microscopy (STED & SIM).[1]	High photostability, bright, and pH-insensitive.[5]

Delving into the Core Structures: A Tale of Two Fluorophores

The distinct performance characteristics of these dyes are rooted in their core chemical structures.

SiR-PEG4-Maleimide is built upon the silicon rhodamine (SiR) scaffold. This innovative fluorophore design replaces the oxygen atom in the traditional rhodamine structure with a silicon atom, a modification that shifts the spectral properties to the far-red and enhances cell permeability and photostability.[6] The maleimide group provides reactivity towards thiol groups on cysteine residues of proteins, while the PEG4 (polyethylene glycol) linker enhances water solubility and provides spatial separation between the dye and the labeled biomolecule.

Alexa Fluor 647 Maleimide , a member of the widely acclaimed Alexa Fluor family, is a sulfonated cyanine dye. The sulfonation of the cyanine core is a key feature of Alexa Fluor dyes, significantly improving their water solubility and reducing the aggregation that can lead to fluorescence quenching.[5] Like its SiR counterpart, it is functionalized with a maleimide group for covalent attachment to proteins.

The Litmus Test: A Comparative Look at Photostability

Alexa Fluor 647: A Well-Characterized Standard

The Alexa Fluor family of dyes is widely recognized for its superior photostability compared to traditional fluorophores like FITC and Cy5.[6] In a quantitative comparison with Cy5, a structurally similar cyanine dye, Alexa Fluor 647 demonstrated significantly greater resistance to photobleaching. Under continuous illumination, Alexa Fluor 647 conjugates retained approximately 80% of their initial fluorescence, whereas Cy5 conjugates faded to about 55% in the same timeframe. This enhanced photostability allows for longer exposure times and more robust image acquisition, which is critical for detecting low-abundance targets and for quantitative analysis. Furthermore, studies on the photophysics of Alexa Fluor 647 indicate that its permanent photobleaching occurs with a very low quantum yield, especially when protected by an anaerobic redox buffer.[7]

SiR Dyes: Engineered for Demanding Applications

Silicon rhodamine dyes were specifically developed to address the need for bright and highly photostable probes in the far-red, particularly for super-resolution microscopy techniques like STED and SIM.[1] These advanced imaging modalities subject fluorophores to intense laser irradiation, making exceptional photostability a prerequisite. The inherent chemical structure of the SiR core contributes to this robustness.[6] While a direct quantitative comparison to Alexa Fluor 647 is elusive, the widespread and successful application of SiR dyes in super-resolution imaging serves as strong evidence of their exceptional photostability. Their ability to withstand the harsh illumination conditions of STED microscopy, for instance, underscores their suitability for long-term live-cell imaging experiments where minimizing phototoxicity and photobleaching is critical.

Experimental Design: A Protocol for Direct Photostability Comparison

To provide a definitive head-to-head comparison, a standardized photostability assay is required. Below is a detailed protocol that can be adapted to directly compare SiR-PEG4-Maleimide and Alexa Fluor 647 maleimide.

Objective:

To quantitatively compare the photobleaching rates of SiR-PEG4-Maleimide and Alexa Fluor 647 maleimide conjugated to a model protein.

Materials:

• SiR-PEG4-Maleimide

• Alexa Fluor 647 maleimide

• Model protein with a single accessible cysteine residue (e.g., a specific mutant of bovine serum albumin or a nanobody)

• Reaction buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4, with 1 mM TCEP (tris(2-carboxyethyl)phosphine)

• Purification column (e.g., size-exclusion chromatography)

• Microscope slides and coverslips

• Antifade mounting medium (optional, for fixed samples)

• Confocal or widefield fluorescence microscope with appropriate laser lines (e.g., 633 nm or 640 nm) and detectors.

Workflow Diagram:

Caption: Experimental workflow for comparing fluorophore photostability.

Step-by-Step Protocol:

• Protein Labeling:

  • Prepare a solution of the model protein in the reaction buffer. The presence of a reducing agent like TCEP ensures the cysteine thiol group is available for reaction.

  • Dissolve the maleimide-functionalized dyes in anhydrous DMSO to create stock solutions.

  • Add a 10-20 fold molar excess of the dye stock solution to the protein solution.

  • Incubate the reaction for 2 hours at room temperature, protected from light.

  • Purify the protein-dye conjugate from the unreacted dye using a size-exclusion chromatography column.

  • Determine the degree of labeling (DOL) for each conjugate by measuring the absorbance of the protein and the dye.

• Sample Preparation:

  • Immobilize the labeled proteins onto a glass coverslip. This can be achieved through various surface chemistry techniques to ensure the proteins are in a fixed position for imaging.

  • Mount the coverslip onto a microscope slide with PBS or an antifade mounting medium if desired.

• Image Acquisition:

  • Using a fluorescence microscope, locate the immobilized protein conjugates.

  • Set the imaging parameters (laser power, exposure time, pixel size, etc.) to be identical for both the SiR and Alexa Fluor 647 labeled samples. It is crucial to use an excitation wavelength that is optimal for both dyes (e.g., 640 nm).

  • Acquire a time-lapse series of images under continuous illumination. The time interval between images should be consistent.

• Data Analysis:

  • For each time-lapse series, measure the mean fluorescence intensity of the labeled proteins at each time point.

  • Plot the normalized fluorescence intensity as a function of time for both dyes.

  • Fit the data to an exponential decay function to determine the photobleaching half-life (the time it takes for the fluorescence intensity to decrease by 50%) for each dye.

  • Alternatively, calculate the photobleaching quantum yield, which is a more absolute measure of photostability.

Conclusion and Recommendations

Both SiR-PEG4-Maleimide and Alexa Fluor 647 maleimide stand as exceptional choices for far-red fluorescence imaging.

• Alexa Fluor 647 maleimide is a robust, bright, and highly photostable dye that has been extensively validated across a wide range of applications. Its well-documented performance and high quantum yield make it a reliable workhorse for both conventional and advanced imaging.

• SiR-PEG4-Maleimide offers the unique advantages of the silicon rhodamine platform, including high cell permeability and proven performance in super-resolution microscopy. Its exceptional photostability under the intense illumination conditions of these advanced techniques suggests it may offer superior performance in long-term live-cell imaging experiments.

For researchers conducting standard confocal or widefield imaging, both dyes will likely provide excellent results. The choice may come down to specific instrument filter sets or previous experience. However, for those pushing the boundaries with long-term live-cell tracking or super-resolution microscopy, the evidence suggests that SiR-PEG4-Maleimide is an outstanding candidate that warrants strong consideration.

Ultimately, the ideal choice will depend on the specific experimental context. The provided protocol for a direct photostability comparison offers a clear path for researchers to make an evidence-based decision tailored to their own experimental setup and biological question.

References

• Demchenko, A. P. (2020). Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection. Methods and Applications in Fluorescence, 8(2), 022001. [Link]

• Eggeling, C., et al. (1998). Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis. Analytical Chemistry, 70(13), 2651–2659. [Link]

• Koide, Y., et al. (2021). Recent advances in Si-rhodamine-based fluorescent probes for live-cell imaging. Organic & Biomolecular Chemistry, 19(14), 3071-3083. [Link]

• G-Angstrom. (2015). Super-resolution Microscopy Approaches for Live Cell Imaging. PMC, 6(4), 485–493. [Link]

• Cranfill, P. J., et al. (2016). Quantitative Assessment of Fluorescent Proteins. PMC, 13(11), 1-19. [Link]

• Spirochrome. (n.d.). Product information: SiR-COOH (SC004). Retrieved February 5, 2026, from [Link]

• UCL Discovery. (2021). Development and Photophysical Investigations of Maleimide Chromophores for Applications in Photoactive Bioconjugates. [Link]

• Resch-Genger, U., et al. (2008). Fluorescence Quantum Yields—Methods of Determination and Standards. ResearchGate. [Link]

• CliniSciences. (n.d.). Super-Resolution Microscopy Dyes. Retrieved February 5, 2026, from [Link]

• S. Ishitsuka, Y., et al. (2009). Theoretical study of photophysical properties of bisindolylmaleimide derivatives. PubMed, 113(30), 13463-71. [Link]

• Karlsson, J. K. G., et al. (2019). Photo-isomerization of the Cyanine Dye Alexa-Fluor 647 (AF-647) in the Context of dSTORM Super-Resolution Microscopy. PubMed, 25(65), 14983-14998. [Link]

• Song, L., et al. (1997). Molecular Photobleaching Kinetics of Rhodamine 6G by One- and Two-Photon Induced Confocal Fluorescence Microscopy. ResearchGate. [Link]

• Amarante, G. W., et al. (2024). Multifaceted maleimide scaffolds in focus: from synthesis to photophysical applications. PubMed, 53(2), 101-122. [Link]

• Chen, Y., et al. (2008). Photobleaching-based quantitative analysis of fluorescence resonance energy transfer inside single living cell. PubMed, 16(1), 20. [Link]

Sources

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. chem.uci.edu [chem.uci.edu]
• 3. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Recent advances in Si-rhodamine-based fluorescent probes for live-cell imaging - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Photo-isomerization of the Cyanine Dye Alexa-Fluor 647 (AF-647) in the Context of dSTORM Super-Resolution Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: SiR-PEG4-Maleimide vs. Cy5 for Bioconjugation

Technical Performance Analysis & Application Guide

Executive Summary

In the landscape of far-red fluorophores, the choice between SiR-PEG4-Maleimide (Silicon Rhodamine) and Cy5-Maleimide (Cyanine 5) is not merely a matter of spectral preference but a decision between signal longevity and initial brightness .

• SiR-PEG4-Maleimide is the superior choice for live-cell imaging , super-resolution microscopy (STED/SIM) , and experiments requiring high signal-to-noise (S/N) ratios without washing. Its fluorogenic nature (turning "on" only when bound) and exceptional photostability make it ideal for time-lapse studies.

• Cy5-Maleimide remains the industry standard for fixed-cell imaging , flow cytometry , and western blotting . It offers superior molar absorptivity (extinction coefficient), resulting in higher initial brightness, but suffers from rapid photobleaching and high background noise if unbound dye is not rigorously removed.

Technical Deep Dive: Chemical & Spectral Properties

Mechanism of Action

The fundamental difference lies in the chromophore structure and its response to the environment.

• Cy5 (Polymethine Dye): Cy5 fluorescence arises from a delocalized electron system across a polymethine chain. It is always fluorescent , regardless of its binding state. This necessitates extensive washing steps to remove background signal.

• SiR (Silicon Rhodamine): SiR utilizes a spirocyclization switch . In polar buffers (like PBS), the free dye exists predominantly in a non-fluorescent, uncharged lactone form (spiro-closed). Upon conjugation to a protein (changing the local dielectric environment) or binding to a target, the equilibrium shifts to the fluorescent zwitterionic form (spiro-open). This fluorogenic property drastically reduces background.

Quantitative Comparison Table

Feature	SiR-PEG4-Maleimide	Cy5-Maleimide
Core Fluorophore	Silicon Rhodamine	Cyanine 5 (Pentamethine)
Excitation Max	~652 nm	~649 nm
Emission Max	~674 nm	~666 nm
Quantum Yield (Φ)	~0.39 - 0.41 (Bound/Zwitterion)	~0.20 - 0.27 (PBS)
Extinction Coeff. (ε)	~100,000 M⁻¹cm⁻¹	~250,000 M⁻¹cm⁻¹
Theoretical Brightness	~40,000 (ε × Φ)	~67,500 (ε × Φ)
Photostability	Excellent (Retains >90% after 30 cycles)	Moderate/Poor (Rapid bleaching)
Cell Permeability	High (Permeable)	Low (Impermeable without modification)
Fluorogenicity	High (Low background)	None (High background)
Solubility	Moderate (PEG4 improves aqu. solubility)	Moderate to High (Sulfonated versions)

Critical Insight on Quantum Yield: While SiR has a higher Quantum Yield (~0.40) than Cy5 (~0.27), Cy5 has a much higher Extinction Coefficient. Therefore, Cy5 is initially brighter . However, SiR provides a better Signal-to-Noise Ratio because the background from unbound SiR is negligible, whereas unbound Cy5 contributes significantly to background haze.

Performance Analysis

Quantum Yield & Brightness

The Quantum Yield (QY) of SiR is environment-dependent. In aqueous solution (PBS), free SiR exists largely in the colorless lactone form. However, once conjugated via the maleimide linker to a thiol group on a protein, the local environment often stabilizes the zwitterion, restoring the QY to ~0.40.

Cy5 has a static QY of ~0.27 in PBS. While lower than SiR's "on" state, its massive extinction coefficient (

) allows it to absorb more photons per second, leading to brighter initial emission.

Verdict: Use Cy5 for maximizing signal in short-exposure, fixed samples. Use SiR when background suppression is critical.

Photostability (The SiR Advantage)

This is the defining differentiator. Silicon Rhodamine derivatives are exceptionally resistant to photobleaching.

• Experiment: Under continuous high-power excitation (e.g., confocal laser scanning), Cy5 signal typically degrades to <50% within seconds to minutes.

• SiR Performance: SiR retains >80-90% of its initial intensity over the same period.[1] This makes SiR-PEG4-Maleimide the only viable option for STED microscopy (which uses high-intensity depletion lasers) and long-term live-cell tracking.

Visualizing the Fluorogenic Switch

The following diagram illustrates the spirocyclization equilibrium that gives SiR its low-background advantage.

Figure 1: The SiR Fluorogenic Switch. The non-fluorescent lactone form dominates in solution, while the fluorescent zwitterion form is favored upon binding, reducing background noise.

Experimental Protocol: Site-Specific Labeling

This protocol describes the conjugation of SiR-PEG4-Maleimide to a target protein containing a surface-exposed Cysteine residue. The PEG4 linker enhances solubility, reducing the risk of dye aggregation—a common issue with hydrophobic rhodamines.

Reagents Required[2][3][4][5][6]

• Target Protein: Purified, in a buffer free of thiols (No DTT, No Mercaptoethanol). pH 7.0–7.5.

• SiR-PEG4-Maleimide: 10 mM stock in anhydrous DMSO.

• TCEP (Tris(2-carboxyethyl)phosphine): Mild reducing agent to ensure cysteines are available.

• Desalting Column: (e.g., PD-10 or Zeba Spin) for purification.

Step-by-Step Workflow

• Protein Preparation (Reduction):

  • If the protein has oxidized cysteines (disulfides) that need labeling, treat with 10-fold molar excess of TCEP for 30 mins at room temperature.

  • Note: TCEP does not react with maleimides, unlike DTT, so it does not strictly need to be removed, but removal is good practice.

• Dye Addition:

  • Add SiR-PEG4-Maleimide to the protein solution at a 10-20 molar excess .

  • Why 20x? Maleimide hydrolysis competes with the labeling reaction. A slight excess ensures complete labeling.

  • Solvent Check: Ensure final DMSO concentration is <5% to prevent protein denaturation.

• Incubation:

  • Incubate for 2 hours at Room Temperature or Overnight at 4°C in the dark.

  • Tip: Constant gentle agitation is recommended.

• Quenching (Optional but Recommended):

  • Add excess thiol (e.g., 10 mM Glutathione or Mercaptoethanol) to quench unreacted maleimide. This prevents non-specific binding during purification.

• Purification:

  • Separate the labeled protein from free dye using a desalting column or dialysis.

  • Validation: Measure Absorbance at 280nm (Protein) and 652nm (SiR). Use the Correction Factor (CF ~0.03) for SiR at 280nm.[2]

Labeling Workflow Diagram

Figure 2: Step-by-step workflow for covalent labeling of proteins with SiR-PEG4-Maleimide.

Conclusion & Recommendation

The choice between SiR-PEG4-Maleimide and Cy5 is a trade-off between instantaneous brightness and experimental fidelity .

• Choose Cy5-Maleimide if: You are performing standard immunofluorescence on fixed cells, Western blotting, or ELISA where high initial signal intensity is paramount and photobleaching is not a concern.

• Choose SiR-PEG4-Maleimide if: You are conducting live-cell imaging , single-molecule tracking , or super-resolution microscopy . Its superior quantum yield in the bound state (~0.40), combined with fluorogenicity (low background) and extreme photostability, allows for the acquisition of high-fidelity data over long time courses that Cy5 simply cannot support.

References

• Lukinavičius, G., et al. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Nature Chemistry, 5, 132–139. [Link]

• Grimm, J. B., et al. (2015). A general method to improve fluorophores for live-cell and single-molecule microscopy. Nature Methods, 12, 244–250. [Link]

• Mujumdar, R. B., et al. (1993). Cyanine dye labeling reagents: Sulfoindocyanine succinimidyl esters. Bioconjugate Chemistry, 4(2), 105-111. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyanine 5 maleimide [equivalent to Cy5® maleimide] | AAT Bioquest [aatbio.com]

A Senior Application Scientist's Guide to Assessing Signal-to-Noise Ratio of SiR-PEG4-Maleimide in Deep Tissue Imaging

This guide provides a comprehensive comparison of SiR-PEG4-Maleimide's performance against other near-infrared (NIR) alternatives for deep tissue imaging. We will delve into the critical aspects of experimental design and data interpretation to ensure you can confidently assess the signal-to-noise ratio (SNR) of this and other probes in your research.

The Challenge of Deep Tissue Imaging: Why Signal-to-Noise is Paramount

Fluorescence imaging in deep tissues is a constant battle against physics. As photons travel through biological tissue, they are scattered and absorbed, rapidly degrading the signal. Furthermore, endogenous molecules, such as collagen and NADH, create a background haze of autofluorescence, which constitutes the noise floor. A high signal-to-noise ratio (SNR) is therefore the single most important determinant of imaging success, enabling the clear visualization of specific targets against this noisy background. The near-infrared (NIR) window (roughly 700-1700 nm) offers a distinct advantage, as both light scattering and tissue autofluorescence are significantly reduced in this spectral range.

Silicon-rhodamine (SiR) dyes have emerged as exceptional fluorophores for this purpose. Their core structure is bright, photostable, and exhibits absorption and emission in the ideal NIR window. The addition of a PEG4 linker to create SiR-PEG4-Maleimide enhances aqueous solubility and biocompatibility, while the maleimide group allows for straightforward, covalent conjugation to thiol groups on proteins, making it a versatile tool for targeted imaging.

The Competitive Landscape: SiR-PEG4-Maleimide vs. Other NIR Probes

The choice of a NIR probe is a critical experimental decision. While SiR-PEG4-Maleimide is an excellent candidate, its performance must be weighed against established alternatives. The following table provides a comparison of key performance metrics for commercially available, maleimide-functionalized NIR dyes.

Feature	SiR-PEG4-Maleimide	Alexa Fluor 680 C2 Maleimide	IRDye 800CW Maleimide
Excitation Max (nm)	~650-660	~679	~774
Emission Max (nm)	~670-680	~702	~794
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~100,000	~183,000	~270,000
Primary Advantages	High photostability; low non-specific binding due to PEG linker; suitable for super-resolution.	High extinction coefficient; well-established dye family.	Operates further into the NIR, potentially lower autofluorescence; high extinction coefficient.
Potential Considerations	Lower extinction coefficient compared to others.	Shorter wavelength is more susceptible to tissue autofluorescence than 800nm dyes.	Requires imagers with sensitivity in the 800nm channel; can be "stickier" than PEGylated dyes.

Expert Interpretation: While IRDye 800CW boasts the highest extinction coefficient, suggesting a greater potential for brightness, the overall SNR in a biological system is more complex. The PEG4 linker on the SiR probe is designed to minimize non-specific binding, which can be a significant source of background noise. Therefore, a slightly less bright but more specific probe can yield a superior SNR.

Experimental Workflow for Rigorous SNR Assessment

To objectively evaluate a probe's performance, a multi-stage approach is required, moving from controlled environments to complex biological systems.

Caption: Experimental workflow for evaluating NIR probe performance.

Protocol 1: Protein Conjugation and Quality Control

This initial step is critical; inconsistent labeling will lead to unreliable data.

• Protein Preparation: Dissolve your target protein (e.g., an antibody) in a phosphate buffer (pH 7.2-7.5). If the protein has a carrier like BSA, it must be removed. The protein needs to have a free thiol group for the maleimide to react with. If it doesn't, it may need to be reduced with a reagent like TCEP.

• Dye Preparation: Dissolve the SiR-PEG4-Maleimide in anhydrous DMSO to create a stock solution (e.g., 10 mM).

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the dye to the protein solution. Allow the reaction to proceed for 1-2 hours at room temperature, protected from light.

• Purification: Remove unconjugated dye using a size-exclusion chromatography column (e.g., a PD-10 desalting column).

• Quality Control: Determine the Degree of Labeling (DOL), which is the average number of dye molecules per protein. This is calculated using the Beer-Lambert law by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the dye's absorption maximum (~650 nm for SiR).

Protocol 2: SNR Assessment in Tissue-Mimicking Phantoms

Phantoms provide a controlled environment to measure how scattering and absorption affect your signal.

• Phantom Preparation: Create a phantom using agar or polyacrylamide. Incorporate a scattering agent like Intralipid and an absorbing agent like India ink to mimic the optical properties of tissue.

• Sample Embedding: Embed a dilution series of your fluorescently labeled protein into the phantom. As a negative control, embed an equivalent amount of unlabeled protein.

• Imaging: Image the phantom using an appropriate in vivo imaging system (e.g., IVIS, Pearl). Crucially, use the same imaging parameters (laser power, exposure time, filter set) for all phantoms and all probes being compared.

• Data Acquisition: Record the fluorescence intensity from the regions containing the labeled protein and from a background region in the phantom.

Data Analysis: Quantifying the Signal-to-Noise Ratio

The SNR is calculated from the acquired images using the following formula:

SNR = (Mean Intensity of Signal - Mean Intensity of Background) / Standard Deviation of Background

• Mean Intensity of Signal: The average pixel intensity from the region of interest (ROI) containing your fluorescent probe.

• Mean Intensity of Background: The average pixel intensity from a nearby region that does not contain the probe but is representative of the tissue's autofluorescence and system noise.

• Standard Deviation of Background: The standard deviation of the pixel intensities within the background ROI. This term is critical as it represents the variability of the noise.

Caption: Factors influencing Signal-to-Noise Ratio in deep tissue.

Conclusion and Recommendations

Assessing the true performance of a NIR probe like SiR-PEG4-Maleimide requires a systematic and rigorous approach. While datasheet specifications like extinction coefficient are a useful starting point, they do not predict the final SNR in the complex environment of deep tissue.

Our analysis indicates that SiR-PEG4-Maleimide is a highly competitive probe. Its key advantage lies in the combination of good photophysical properties with the PEG4 linker, which is designed to reduce non-specific background signal—a critical factor for achieving high SNR in vivo. For applications demanding the highest sensitivity in deep tissues, particularly when non-specific binding is a concern, SiR-PEG4-Maleimide presents a compelling option over non-PEGylated alternatives, even those with higher extinction coefficients. The ultimate choice, however, should always be validated empirically using the workflows described in this guide.

References

• Title: The in vivo near-infrared fluorescence imaging window. Source: Journal of Biomedical Optics URL: [Link]

• Title: Near-infrared fluorescence imaging in vivo. Source: Current Opinion in Chemical Biology URL: [Link]

• Title: A general method for the covalent labeling of proteins with fluorescent dyes in live cells. Source: Beilstein Journal of Organic Chemistry URL: [Link]

Technical Guide: Cross-Reactivity Controls for Maleimide-Based Fluorescent Probes

Executive Summary: The Specificity Paradox

Maleimide-based probes are the industry standard for cysteine bioconjugation due to their rapid kinetics and high selectivity at physiological pH. However, this "gold standard" status often leads to experimental complacency. In complex biological milieus, maleimides are not absolute magic bullets; they are prone to hydrolytic ring-opening , retro-Michael addition (reversibility), and amine cross-reactivity at elevated pH.

For drug development professionals and senior scientists, relying solely on a "label-and-wash" workflow is a liability. This guide establishes a Self-Validating Control Matrix —a system of experimental checks designed to distinguish true cysteine engagement from non-specific background and chemical instability.

Part 1: The Chemistry of False Positives

To control for cross-reactivity, one must understand the failure modes of the maleimide-thiol reaction.

The pH-Selectivity Threshold

The reaction relies on the nucleophilicity of the thiolate anion (

).

• pH 6.5 – 7.5: The reaction is highly chemoselective for thiols (

  ).[1]

• pH > 7.5: The concentration of unprotonated amines (

  ) increases. While amines are poorer nucleophiles, their massive molar excess in proteins (lysines) allows them to compete, leading to irreversible non-specific labeling.

The Instability Factor (Retro-Michael & Hydrolysis)

Unlike iodoacetamides, maleimide conjugates are not statically stable.

• Hydrolysis: The succinimide ring can open (hydrolyze) to form succinamic acid. This is actually beneficial as it prevents reversibility, but it alters the probe's polarity.

• Retro-Michael Addition: In plasma or reducing environments, the thioether bond can break, regenerating the maleimide. This "payload migration" allows the probe to jump to serum albumin or glutathione, creating false localization signals.

Visualization: The Reaction Landscape

The following diagram maps the kinetic competition that dictates probe performance.

Figure 1: Kinetic pathways of maleimide labeling. Note the competing reversible (Retro-Michael) and irreversible (Hydrolysis) fates.[2]

Part 2: Comparative Analysis of Thiol Probes

Before designing controls, confirm that maleimide is the correct tool. If your target is in a high-pH compartment or requires absolute stability, alternatives may be superior.

Feature	Maleimide	Iodoacetamide (IA)	Pyridyl Disulfide	PODS (Next-Gen)*
Reaction Speed	Fast ( )	Slow	Moderate	Moderate
Specificity (pH 7)	High	Moderate (Cross-reacts w/ His/Lys)	High	Very High
Reversibility	Potential (Retro-Michael)	Irreversible	Reversible (DTT cleavable)	Irreversible
Stability	Hydrolysis prone	Stable	Stable	Ultra-Stable
Best Use Case	Live cell tracking, rapid labeling	Proteomics, fixed samples	Reversible payload delivery	In vivo imaging, ADCs

*PODS: Phenyloxadiazole methylsulfones (emerging alternative for high stability).[3]

Part 3: The Self-Validating Control Matrix

To validate a maleimide labeling experiment, you must run a "Control Matrix" rather than a single negative control.

Control A: The Specificity Blockade (NEM Pre-treatment)

This is the absolute standard. N-ethylmaleimide (NEM) is a non-fluorescent analog that permanently blocks available thiols.

• Logic: If your fluorescent probe yields a signal after the sample has been saturated with NEM, the signal is non-specific (likely hydrophobic binding or amine reaction).

• Threshold: A valid probe must show >90% signal reduction in the NEM-treated sample.

Control B: The pH Stress Test

Perform labeling at pH 6.0 and pH 8.0 .

• Logic: Cysteine labeling should be relatively stable or slightly faster at pH 7.0-7.5. If signal intensity explodes at pH 8.0 without a corresponding biological justification, you are likely imaging lysine residues (amine cross-reactivity).

Control C: The Reversibility Check (Post-Labeling Reduction)

Treat labeled samples with high-concentration DTT (50 mM) or TCEP.

• Logic: Maleimide linkages are thioethers (technically stable), whereas disulfide probes are cleavable. However, due to the retro-Michael pathway, some signal loss is expected with maleimides over time.[4] If the signal vanishes instantly like a disulfide, your probe may be exchanging rapidly or reacting with surface disulfides rather than free thiols.

Part 4: Experimental Protocols

Protocol 1: The NEM Blocking Control (Fluorescence Microscopy)

Reagents:

• NEM Stock: 200 mM N-ethylmaleimide in anhydrous DMSO (Prepare fresh; NEM hydrolyzes in water).

• Labeling Buffer: PBS (pH 7.0–7.2). Crucial: Avoid Tris or amine-based buffers.

Workflow:

• Preparation: Split cell/protein samples into two groups: Test and Control .

• Blocking (Control Group only):

  • Dilute NEM Stock to 10–20 mM (final) in Labeling Buffer.

  • Incubate sample for 30 minutes at Room Temperature (RT) or 37°C.

  • Note: 10 mM is a massive molar excess, ensuring total thiol saturation.

• Wash: Wash samples 3x with Labeling Buffer to remove unreacted NEM.

  • Critical: Residual NEM will quench the subsequent fluorescent probe.

• Labeling (Both Groups):

  • Add the Maleimide-Fluorophore (typically 1–10 µM) to both groups.

  • Incubate for 30–60 minutes at RT.

• Analysis: Quantify Mean Fluorescence Intensity (MFI).

  • Calculate Specificity Index:

    .

Protocol 2: The "Self-Hydrolysis" Stabilization (For In Vivo/Long-term)

If retro-Michael instability is a concern (e.g., for drug delivery tracking), force the hydrolysis of the succinimide ring after conjugation but before application.

• Conjugate: React maleimide probe with target protein at pH 7.0.

• Raise pH: Adjust buffer to pH 8.5–9.0 using Borate buffer.

• Incubate: Hold at 37°C for 2–12 hours (monitor via LC-MS).

• Result: The ring opens to the succinamic acid form.[1] This bond is now chemically stable and resistant to exchange with serum albumin.

Part 5: Validation Workflow Diagram

Use this decision tree to interpret your control results.

Figure 2: Step-by-step validation logic for maleimide probes.

References

• Koniev, O., & Wagner, A. (2015). Developments and recent advancements in the field of conjugation reactions. Chemical Society Reviews. Link

• Shen, B. Q., et al. (2012). Conjugation site modulates the in vivo stability and therapeutic activity of antibody-drug conjugates. Nature Biotechnology. Link

• Lyon, R. P., et al. (2014). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Nature Biotechnology. Link

• Chalker, J. M., et al. (2009). Chemical modification of proteins at cysteine: opportunities in chemistry and biology. Chemistry – An Asian Journal. Link

• Thermo Fisher Scientific. N-Ethylmaleimide (NEM) User Guide. Link

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. creativepegworks.com [creativepegworks.com]
• 3. Thiol-Reactive Bifunctional Chelators for the Creation of Site-Selectively Modified Radioimmunoconjugates with Improved Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release - SigutLabs [sigutlabs.com]